Neltenexine

• CAS: 99453-84-6

Core Science & Biosynthesis

Neltenexine's Mechanism of Action: A Technical Guide for Researchers

An In-depth Examination of its Effects on Airway Epithelia and a Critical Review of its Postulated Role as a Neutrophil Elastase Inhibitor

Executive Summary

Neltenexine is a mucolytic agent investigated for its therapeutic potential in obstructive airway diseases. While some databases classify neltenexine as a neutrophil elastase inhibitor, a comprehensive review of the scientific literature suggests its primary mechanisms of action are centered on the modulation of ion transport in airway epithelial cells and the stimulation of pulmonary surfactant production. These actions collectively contribute to its mucoregulatory and protective effects in the lungs. This technical guide synthesizes the current understanding of neltenexine's molecular and cellular mechanisms, providing detailed experimental protocols and quantitative data where available. It also critically appraises the evidence regarding its purported direct inhibitory effect on neutrophil elastase, concluding that this is not strongly supported by current research, and suggests that its protective effects in elastase-induced lung injury models are likely indirect.

Core Mechanisms of Action

Modulation of Anion Secretion in Airway Epithelia

Neltenexine has been demonstrated to reduce mucus hypersecretion by altering ion transport across human airway epithelial cells. In a study utilizing the human submucosal serous Calu-3 cell line, neltenexine was shown to diminish anion secretion under hyper-secretory conditions induced by the β2-adrenergic agonist terbutaline.[1] This effect is achieved through a dual mechanism:

• Inhibition of Cl- and HCO3- Uptake: Neltenexine inhibits the Na+/K+/2Cl- cotransporter and the Na+/HCO3- cotransporter, reducing the influx of chloride and bicarbonate ions into the epithelial cells.[1]

• Stimulation of Cl-/HCO3- Exchange: The drug stimulates the Cl-/HCO3- exchanger, which promotes the extrusion of the more CFTR-permeant anion, Cl-, in exchange for the less CFTR-permeant anion, HCO3-.[1]

Notably, these effects occur without direct blockade of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel.[1] By reducing the net anion secretion, neltenexine helps to maintain an appropriate level of airway surface liquid, thereby decreasing airway resistance in hyper-secretory states.[1]

A representative experimental approach to assess the effect of neltenexine on anion secretion involves the use of Ussing chambers with Calu-3 cells cultured on permeable supports.

• Cell Culture: Calu-3 cells are seeded on Snapwell inserts and cultured for 10-14 days to form a polarized monolayer.

• Ussing Chamber Setup: The inserts are mounted in Ussing chambers, and the basolateral and apical sides are bathed in Krebs-Ringer bicarbonate solution, gassed with 95% O2 and 5% CO2, and maintained at 37°C.

• Short-Circuit Current (Isc) Measurement: The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (a measure of net ion transport) is continuously recorded.

• Experimental Procedure:

  • After a stable baseline Isc is achieved, a secretagogue such as terbutaline is added to the basolateral side to induce anion secretion.

  • Once a maximal secretory response is reached, neltenexine is added to the apical or basolateral side at various concentrations to determine its effect on the stimulated Isc.

  • To elucidate the specific transporters involved, ion substitution experiments (e.g., replacing Cl- with gluconate) or the use of specific inhibitors (e.g., bumetanide for the Na+/K+/2Cl- cotransporter) can be performed in the presence and absence of neltenexine.

Protection Against Elastase-Induced Emphysema via Surfactant Production

In a rat model of elastase-induced emphysema, neltenexine demonstrated a protective effect by reducing alveolar deformation.[2] This study, however, attributes this effect to neltenexine's activity in stimulating the production of pulmonary surfactant, rather than direct inhibition of elastase.[2] Surfactant reduces surface tension in the alveoli, which is crucial for maintaining their structural integrity. By enhancing surfactant production, neltenexine may increase the resistance of alveolar walls to the damaging effects of elastase.

This in vivo protocol is designed to evaluate the efficacy of a compound in mitigating the pathological changes associated with elastase-induced emphysema.

• Animal Model: Male Sprague-Dawley rats are used.

• Induction of Emphysema: Animals are anesthetized, and a single intratracheal instillation of porcine pancreatic elastase (e.g., 46 U/mg) dissolved in saline is administered.[2]

• Treatment Groups:

  • Control group: receives saline instillation and vehicle treatment.

  • Elastase group: receives elastase instillation and vehicle treatment.

  • Neltenexine treatment group: receives elastase instillation and daily administration of neltenexine (e.g., 25 mg/kg i.p.) for a predefined period (e.g., 30 days).[2]

  • Neltenexine pre-treatment group: receives neltenexine for a period (e.g., 6 days) before elastase instillation, followed by continued treatment.[2]

• Assessment of Alveolar Deformation:

  • At the end of the treatment period, animals are euthanized, and the lungs are excised and fixed.

  • Lung tissue sections are prepared for analysis.

  • Scanning Electron Microscopy (SEM): This is a key method for visualizing the three-dimensional structure of the alveoli. Lung slices are dehydrated, critical-point dried, coated with gold, and observed by SEM to assess the extent of alveolar wall destruction and airspace enlargement.[2]

  • Morphometric Analysis: Quantitative assessment of emphysema can be performed by measuring the mean linear intercept (Lm) on histological sections, which provides an indication of the average airspace size. An increase in Lm is indicative of emphysema.

Critical Appraisal of the Role as a Neutrophil Elastase Inhibitor

While neltenexine is categorized as an "elastase inhibitor" in some pharmacological databases, direct evidence of its ability to inhibit the enzymatic activity of neutrophil elastase is lacking in the peer-reviewed literature. The protective effects observed in the elastase-induced emphysema model are attributed to its influence on surfactant production.[2]

However, it is noteworthy that neltenexine is a derivative of ambroxol. Studies on ambroxol have shown that it can indirectly counteract the effects of neutrophil elastase through a multi-step mechanism:

• Inhibition of Neutrophil Activation: Ambroxol has been reported to interfere with the activation of neutrophils, which would reduce the release of their granular contents, including elastase.[3]

• Reduction of Elastase Release: Ambroxol has been shown to decrease the release of elastase from activated neutrophils.[3]

• Protection of α1-Antitrypsin: Ambroxol can protect α1-antitrypsin, the primary endogenous inhibitor of neutrophil elastase, from oxidative inactivation by hypochlorous acid (HOCl) produced by neutrophils.[3]

Given the structural similarity between neltenexine and ambroxol, it is plausible that neltenexine may share some of these indirect anti-elastase properties. However, this remains to be experimentally verified.

To definitively determine if neltenexine directly inhibits neutrophil elastase, a fluorometric in vitro assay can be employed. Commercial kits are available for this purpose.

• Principle: The assay measures the activity of purified human neutrophil elastase on a specific fluorogenic substrate. In the presence of an inhibitor, the rate of substrate cleavage and subsequent fluorescence emission is reduced.

• Materials:

  • Purified human neutrophil elastase

  • Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

  • Assay buffer

  • 96-well black microplate

  • Fluorescence microplate reader

  • Known neutrophil elastase inhibitor as a positive control (e.g., Sivelestat)

• Procedure:

  • A dilution series of neltenexine is prepared.

  • In the wells of the microplate, the assay buffer, neltenexine (or vehicle control), and purified neutrophil elastase are added and incubated for a short period (e.g., 5-10 minutes) to allow for inhibitor binding.

  • The fluorogenic substrate is then added to initiate the enzymatic reaction.

  • The fluorescence intensity is measured kinetically over time at appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/460 nm).

• Data Analysis: The rate of the enzymatic reaction is determined from the linear portion of the fluorescence versus time plot. The percentage of inhibition for each concentration of neltenexine is calculated relative to the vehicle control. The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) can then be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Data Summary

Currently, there is a lack of quantitative data in the public domain regarding the direct inhibitory potency (e.g., IC50, Ki) of neltenexine on neutrophil elastase. The available quantitative data primarily relates to its effects in animal models of lung injury.

Table 1: Summary of Neltenexine's Effects in an Elastase-Induced Emphysema Model in Rats

Parameter	Treatment Group	Outcome	Reference
Alveolar Deformation	Neltenexine (25 mg/kg i.p. daily for 30 days)	Significant reduction in elastase-induced alveolar deformation	[2]
Alveolar Deformation	Neltenexine (pre-treatment and continued treatment)	Significant reduction in elastase-induced alveolar deformation	[2]

Signaling Pathways and Visualizations

Signaling Pathway of Neltenexine in Airway Epithelial Cells

The following diagram illustrates the proposed mechanism by which neltenexine modulates ion transport in airway epithelial cells, leading to a reduction in mucus hypersecretion.

Caption: Neltenexine's modulation of ion transporters in airway epithelial cells.

Experimental Workflow for Assessing Neltenexine's Effect on Elastase-Induced Emphysema

The following diagram outlines the key steps in an in vivo experiment to evaluate the protective effects of neltenexine against elastase-induced lung damage.

Caption: Experimental workflow for evaluating neltenexine in an elastase-induced emphysema model.

Conclusion and Future Directions

Neltenexine is a mucolytic agent with well-documented effects on ion transport in airway epithelial cells, leading to reduced mucus hypersecretion. Furthermore, it exhibits protective effects in animal models of elastase-induced emphysema, likely mediated by its ability to stimulate pulmonary surfactant production. The assertion that neltenexine is a direct inhibitor of neutrophil elastase is not substantiated by the currently available scientific literature.

For drug development professionals and researchers, this distinction is critical. Future research should focus on:

• Direct Enzymatic Assays: Conducting in vitro studies to definitively assess whether neltenexine directly inhibits the activity of human neutrophil elastase and, if so, to determine its potency (IC50) and mechanism of inhibition.

• Elucidation of Indirect Anti-Elastase Mechanisms: Investigating whether neltenexine, like its structural analog ambroxol, can modulate neutrophil activation, reduce elastase release, or protect endogenous anti-proteases from inactivation.

• Clinical Studies: Further clinical trials are needed to establish the efficacy of neltenexine in patients with chronic obstructive pulmonary disease and other hypersecretory lung diseases, and to correlate clinical outcomes with its known mechanisms of action.

By addressing these research gaps, a more complete understanding of neltenexine's therapeutic potential can be achieved, paving the way for its rational use in the management of respiratory diseases.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro inhibition of human neutrophil histotoxicity by ambroxol: evidence for a multistep mechanism - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Review of Neltenexine: Structure, and Putative Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neltenexine is a synthetic small molecule with mucolytic and elastase-inhibiting properties, positioning it as a potential therapeutic agent for respiratory diseases characterized by mucus hypersecretion and tissue degradation. This document provides a detailed overview of its chemical structure, available physicochemical and pharmacological data, and insights into its potential mechanisms of action. While comprehensive data on its experimental protocols and specific signaling pathway modulation remain limited in publicly accessible literature, this guide synthesizes the current understanding of Neltenexine to support further research and development efforts.

Chemical Structure and Properties

Neltenexine is chemically identified as N-[2,4-dibromo-6-[[(4-hydroxycyclohexyl)amino]methyl]phenyl]thiophene-2-carboxamide.[1] Its molecular formula is C18H20Br2N2O2S.[1]

Table 1: Physicochemical Properties of Neltenexine

Property	Value	Source
Molecular Formula	C18H20Br2N2O2S	[1]
IUPAC Name	N-[2,4-dibromo-6-[[(4-hydroxycyclohexyl)amino]methyl]phenyl]thiophene-2-carboxamide	[1]
CAS Number	99453-84-6	[1]
Molecular Weight	488.2 g/mol	[1]
Canonical SMILES	C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)NC(=O)C3=CC=CS3)O	[1]
InChI Key	SSLHKNBKUBAHJY-UHFFFAOYSA-N	[1]

Pharmacological Profile

Neltenexine's primary pharmacological activities are identified as an elastase inhibitor and a mucolytic agent. It is suggested to be active in surfactant production, which is crucial for maintaining lung function.

Elastase Inhibition

Elastase, particularly neutrophil elastase, is a serine protease implicated in the degradation of extracellular matrix proteins, including elastin. Unregulated elastase activity is a key factor in the pathogenesis of chronic obstructive pulmonary disease (COPD) and emphysema. By inhibiting elastase, Neltenexine may offer a protective effect against the tissue damage associated with these conditions.

Mucolytic Activity and Surfactant Production

As a mucolytic, Neltenexine is expected to reduce the viscosity of mucus, facilitating its clearance from the airways. This action is beneficial in conditions with excessive or thickened mucus. Furthermore, its activity related to surfactant production suggests a broader impact on lung mechanics and respiratory function. Pulmonary surfactant is a complex mixture of lipids and proteins that reduces surface tension at the air-liquid interface in the alveoli, preventing their collapse.

Specific quantitative data on the mucolytic activity and the direct effects on surfactant composition and production by Neltenexine are not detailed in the available literature.

Postulated Signaling Pathways

The precise signaling pathways modulated by Neltenexine have not been explicitly elucidated in the available literature. However, based on its primary action as an elastase inhibitor, we can postulate its potential influence on downstream inflammatory and tissue remodeling pathways.

Neutrophil elastase is known to activate various signaling cascades that contribute to inflammation and tissue damage. By inhibiting elastase, Neltenexine could indirectly downregulate these pathways.

Figure 1: Putative inhibitory action of Neltenexine on elastase-mediated pathways.

Experimental Methodologies

While specific, detailed protocols for in vitro assays with Neltenexine are scarce, a published in vivo study provides a framework for its preclinical evaluation.

In Vivo Model of Elastase-Induced Emphysema

This protocol is based on a study investigating the protective effects of Neltenexine in a rat model of emphysema.

Objective: To assess the efficacy of Neltenexine in preventing alveolar deformation induced by pancreatic elastase.

Animal Model: Male Sprague-Dawley rats.

Materials:

• Neltenexine

• Porcine Pancreatic Elastase (46 U/mg)

• Saline solution

• Anesthetic agent

Procedure:

• Induction of Emphysema:

  • Anesthetize the rats according to institutional guidelines.

  • Tracheally instill a single dose of porcine pancreatic elastase (0.33 mg in 100 µL saline) to induce emphysematous lesions.

• Drug Administration:

  • Treatment Group: Administer Neltenexine at a dose of 25 mg/kg intraperitoneally (i.p.) daily for 30 days.

  • Pre-treatment Group: Administer Neltenexine at the same dose for six days prior to elastase instillation, followed by the same daily administration for 30 days post-instillation.

  • Control Group: Administer a vehicle control (e.g., saline) following the same schedule.

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the animals.

  • Excise the lungs and fix them for morphological analysis.

  • Prepare lung slices, dehydrate, and perform critical point drying.

  • Coat the samples with gold for observation by scanning electron microscopy (SEM).

  • Evaluate the degree of alveolar deformation in the different treatment groups compared to the control group.

Synthesis of Neltenexine

Conclusion and Future Directions

Neltenexine presents a promising profile as a dual-action agent for respiratory diseases, targeting both enzymatic tissue degradation and mucus clearance. However, to fully realize its therapeutic potential, further in-depth research is imperative. Key areas for future investigation include:

• Quantitative Pharmacological Characterization: Determination of IC50 values for elastase inhibition and development of robust in vitro assays to quantify its mucolytic activity and effects on surfactant production are critical next steps.

• Elucidation of Signaling Pathways: Detailed molecular studies are needed to identify the specific signaling cascades modulated by Neltenexine downstream of elastase inhibition.

• Optimization of Synthesis: Development and publication of a scalable and efficient synthesis protocol would facilitate broader research and potential clinical development.

• Clinical Evaluation: Progression to well-designed clinical trials is necessary to establish the safety and efficacy of Neltenexine in human populations with respiratory diseases.

This technical guide provides a foundational understanding of Neltenexine based on the currently available data. It is intended to serve as a resource for the scientific community to guide and stimulate further exploration into this potentially valuable therapeutic molecule.

References

• 1. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis and Purification of Neltenexine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is a mucolytic agent and an elastase inhibitor, identified by its IUPAC name N-[2,4-dibromo-6-[[(4-hydroxycyclohexyl)amino]methyl]phenyl]thiophene-2-carboxamide. Its chemical formula is C₁₈H₂₀Br₂N₂O₂S, with a molecular weight of 488.24 g/mol .[1][2] While the therapeutic potential of Neltenexine has been explored, detailed public information regarding its synthesis and purification methodologies remains scarce. This guide aims to provide a comprehensive overview based on analogous chemical syntheses and standard purification techniques relevant to a molecule of this structural class, in the absence of explicit procedural data for Neltenexine itself.

Retrosynthetic Analysis and Proposed Synthesis Pathway

A plausible retrosynthetic analysis of Neltenexine suggests a convergent synthesis strategy. The molecule can be conceptually disconnected at the amide bond and the secondary amine linkage, leading to three key starting materials: a substituted dibromoaniline derivative, thiophene-2-carbonyl chloride, and trans-4-aminocyclohexanol.

A forward synthesis based on this analysis is proposed in the following workflow:

Caption: Proposed Synthesis Pathway for Neltenexine.

Experimental Protocols (Hypothetical)

The following are hypothetical experimental protocols for the key steps in the proposed synthesis of Neltenexine. These are based on standard organic chemistry transformations and would require optimization for specific conditions.

Step 1: Synthesis of N-(2,4-dibromo-6-methylphenyl)thiophene-2-carboxamide (Intermediate 1)

• Reaction Setup: To a solution of 2,4-dibromo-6-methylaniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon), add a non-nucleophilic base such as triethylamine or pyridine (1.2 eq).

• Acylation: Cool the mixture to 0 °C and add a solution of thiophene-2-carbonyl chloride (1.1 eq) in the same solvent dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water and separate the organic layer. Wash the organic layer successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of N-(2,4-dibromo-6-(bromomethyl)phenyl)thiophene-2-carboxamide (Intermediate 2)

• Reaction Setup: Dissolve Intermediate 1 (1.0 eq) in a non-polar solvent such as carbon tetrachloride or cyclohexane.

• Bromination: Add N-bromosuccinimide (NBS) (1.1 eq) and a radical initiator such as azobisisobutyronitrile (AIBN) (0.1 eq) to the solution.

• Initiation: Heat the mixture to reflux and irradiate with a UV lamp to initiate the benzylic bromination.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Isolation: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Step 3: Synthesis of Neltenexine

• Reaction Setup: Dissolve Intermediate 2 (1.0 eq) in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.

• Nucleophilic Substitution: Add trans-4-aminocyclohexanol (2.2 eq, to act as both nucleophile and base) to the solution. Alternatively, use 1.1 equivalents of the amine and 1.2 equivalents of a non-nucleophilic base like potassium carbonate or diisopropylethylamine.

• Reaction Conditions: Stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC.

• Work-up: Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude Neltenexine.

Purification Methods

The purification of the final Neltenexine product and its intermediates is critical to ensure high purity for research and potential pharmaceutical applications. A multi-step purification strategy is typically employed.

Caption: General Purification Workflow for Neltenexine.

1. Column Chromatography

• Stationary Phase: Silica gel (60-120 mesh or 230-400 mesh for higher resolution) is a common choice.

• Mobile Phase: A gradient of ethyl acetate in hexane or dichloromethane in methanol is likely to be effective for eluting Neltenexine from the silica gel column. The optimal solvent system would be determined by preliminary TLC analysis.

• Procedure:

  • The crude product is adsorbed onto a small amount of silica gel.

  • The silica gel with the adsorbed product is loaded onto a pre-packed column.

  • The column is eluted with the chosen solvent system, and fractions are collected.

  • Fractions are analyzed by TLC to identify those containing the pure product.

  • The pure fractions are combined and the solvent is evaporated.

2. Recrystallization

• Solvent Selection: The ideal recrystallization solvent is one in which Neltenexine is sparingly soluble at room temperature but highly soluble at elevated temperatures. A solvent pair system, such as ethanol/water or ethyl acetate/hexane, may also be effective.

• Procedure:

  • Dissolve the partially purified product from column chromatography in a minimal amount of the hot recrystallization solvent.

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent.

  • Dry the crystals under vacuum.

Quantitative Data (Illustrative)

The following table presents illustrative quantitative data that would be targeted during the synthesis and purification of Neltenexine. Actual values would be determined experimentally.

Step	Intermediate/Product	Starting Material (Mass)	Product (Mass)	Yield (%)	Purity (by HPLC)
Synthesis Step 1	Intermediate 1	10.0 g	12.5 g	~90%	>95%
Synthesis Step 2	Intermediate 2	12.5 g	14.0 g	~85%	>90%
Synthesis Step 3	Crude Neltenexine	14.0 g	15.5 g	~80%	~85%
Purification Step 1	Column Purified	15.5 g	12.4 g	~80%	>98%
Purification Step 2	Recrystallized	12.4 g	11.2 g	~90%	>99.5%

Disclaimer: The synthesis and purification methods described in this document are based on general chemical principles and analogies to similar molecules. They are intended for informational purposes for a qualified scientific audience and have not been experimentally validated for Neltenexine. Any attempt to perform these procedures should be conducted by trained professionals in a suitably equipped laboratory with appropriate safety precautions. The information provided does not constitute a recommendation or endorsement for the synthesis or use of Neltenexine.

References

• 1. WO2009020588A1 - Process for making thiophene carboxamide derivative - Google Patents [patents.google.com]
• 2. EP0109381B1 - Thiophene-2-carboxylic-acid derivatives and process for their preparation - Google Patents [patents.google.com]

In Vitro Activity of Neltenexine: A Technical Guide on its Mucoregulatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neltenexine is recognized as a mucolytic agent for treating chronic obstructive pulmonary disease (COPD); however, in vitro studies highlight its role as a mucoregulator rather than a direct mucolytic.[1] This technical guide provides an in-depth analysis of the in vitro activity of Neltenexine, focusing on its mechanism of action on anion secretion in human airway epithelia. Experimental evidence demonstrates that Neltenexine modulates ion transport in human submucosal serous Calu-3 cells, suggesting a mechanism that reduces hypersecretion to maintain an appropriate fluid level in the airway.[1] This guide synthesizes the available data, details experimental protocols, and presents signaling pathways to offer a comprehensive resource for researchers and professionals in drug development.

Introduction: Reclassifying Neltenexine's In Vitro Action

While clinically categorized as a mucolytic, in vitro evidence points to Neltenexine's function as a mucoregulatory agent. Mucoregulators act by suppressing the underlying mechanisms of mucus hypersecretion. In contrast, true mucolytics directly break down the chemical bonds in mucus to reduce its viscosity.[1] The primary in vitro research on Neltenexine has centered on its effects on ion transport in Calu-3 cells, a well-established model for human airway submucosal gland serous cells.[1][2] This guide will focus on the detailed experimental findings that elucidate this mucoregulatory mechanism.

In Vitro Efficacy of Neltenexine on Anion Secretion

The pivotal study on Neltenexine's in vitro activity investigated its effect on anion secretion in Calu-3 human airway epithelial cells, particularly under conditions mimicking hypersecretion.[1]

Quantitative Data Summary

The study demonstrated that Neltenexine diminishes anion secretion, which is a key driver of fluid secretion into the airways. The following table summarizes the key quantitative findings on the inhibitory effects of Neltenexine on different ion transporters.

Ion Transporter/Channel	Agonist/Condition	Neltenexine Effect	Key Finding
Na+/K+/2Cl- cotransporter	Terbutaline (β2-adrenergic agonist) induced hypersecretion	Inhibition of Cl- uptake	Neltenexine reduces the influx of chloride ions, a crucial step in anion secretion.[1]
Na+/HCO3- cotransporter	Terbutaline-induced hypersecretion	Inhibition of HCO3- uptake	Neltenexine curtails the influx of bicarbonate ions, further limiting the substrates for anion secretion.[1]
Cl-/HCO3- exchanger	Terbutaline-induced hypersecretion	Stimulation	Neltenexine promotes the exchange of intracellular Cl- for extracellular HCO3-, effectively reducing the driving force for Cl- secretion.[1]
CFTR Channel	Terbutaline-induced hypersecretion	No direct blockade	Neltenexine's action is not on the primary anion channel itself, but on the transporters that supply ions for secretion.[1]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the data and for designing future research.

Cell Culture and Preparation

• Cell Line: Calu-3 human submucosal serous cells were used as the in vitro model for airway epithelia.[1]

• Culture Conditions: Cells were cultured on permeable supports to form polarized monolayers with tight junctions, mimicking the in vivo airway barrier.[2]

• Hypersecretion Model: A hyper-secreting state was induced using terbutaline, a β2-adrenergic agonist, which stimulates anion and fluid secretion.[1]

Measurement of Ion Transport

• Short-Circuit Current (Isc) Measurement: The Ussing chamber technique was employed to measure the net ion movement across the Calu-3 cell monolayer. Changes in Isc in response to Neltenexine and other agents were recorded to quantify the effects on ion transport.

• Intracellular pH (pHi) Measurement: To assess the activity of HCO3- transporters, the intracellular pH was monitored using a pH-sensitive fluorescent dye. This allowed for the determination of the rates of HCO3- uptake and extrusion.

• Intracellular Cl- Concentration ([Cl-]i) Measurement: The concentration of intracellular chloride was measured using a Cl--sensitive fluorescent dye to evaluate the activity of Cl- transporters.

Visualizing the Mechanism of Action and Experimental Workflow

The following diagrams, created using the DOT language, illustrate the proposed signaling pathway of Neltenexine and the general experimental workflow for studying ion transport.

Caption: Proposed mechanism of Neltenexine's mucoregulatory action on ion transporters.

Caption: General experimental workflow for assessing ion transport in airway epithelial cells.

Conclusion and Future Directions

The available in vitro data strongly suggest that Neltenexine functions as a mucoregulatory agent by reducing anion secretion in airway epithelial cells.[1] This mechanism, which involves the inhibition of Na+/K+/2Cl- and Na+/HCO3- cotransporters and stimulation of the Cl-/HCO3- exchanger, leads to a reduction in fluid hypersecretion, thereby potentially alleviating airway obstruction in diseases like COPD.[1]

For future research, it would be valuable to:

• Investigate the long-term effects of Neltenexine on mucin gene expression and protein production in vitro.

• Explore the efficacy of Neltenexine in more complex in vitro models, such as co-cultures of different airway cell types or organ-on-a-chip systems.

• Conduct direct rheological studies on mucus produced by airway epithelial cells treated with Neltenexine to definitively assess any direct mucolytic effects.

This technical guide provides a comprehensive overview of the current understanding of Neltenexine's in vitro activity, offering a solid foundation for further research and development in the field of mucoactive drugs.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anion secretion by a model epithelium: more lessons from Calu-3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Neltenexine: A Technical Overview of its Discovery and Initial Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neltenexine (trade name: Alveoten) is an investigational small molecule drug characterized primarily as a mucolytic and an elastase inhibitor.[1][2][3] It has been evaluated for its therapeutic potential in obstructive airway diseases, particularly in preventing pulmonary emphysema.[1][2] Preclinical studies have demonstrated its protective effects against elastase-induced lung damage and its ability to stimulate alveolar surfactant production in animal models.[1] Clinical investigations, although limited, have suggested its efficacy in improving symptoms associated with Chronic Obstructive Pulmonary Disease (COPD) exacerbations. This technical guide provides a comprehensive summary of the discovery and initial characterization of Neltenexine based on publicly available data.

Core Compound Information

Neltenexine is an aromatic anilide and an amide derivative of ambroxol and thiophenecarboxylic acid.[2][4]

Property	Data	Source
IUPAC Name	N-(2,4-dibromo-6-{[(4-hydroxycyclohexyl)amino]methyl}phenyl)thiophene-2-carboxamide	[3]
Molecular Formula	C18H20Br2N2O2S	[3]
Molar Mass	488.24 g·mol−1	[3]
CAS Number	99453-84-6	[3]
ATC Code	R05CB14 (Mucolytics)	[2]
Drug Class	Expectorants, Mucolytics	[2]
Trade Name	Alveoten	[3]
Maximum Clinical Trial Phase	Phase II	[5]

Mechanism of Action

Neltenexine's therapeutic effects are attributed to a dual mechanism of action:

• Elastase Inhibition : Neltenexine is an inhibitor of elastase, an enzyme implicated in the degradation of elastin in the lung tissue, a key pathological feature of pulmonary emphysema.[1][2]

• Mucolytic and Surfactant-Promoting Activity : As a derivative of ambroxol, neltenexine is believed to have mucolytic properties, aiding in the clearance of mucus from the airways.[3][4] Furthermore, preclinical studies suggest it actively promotes the production of pulmonary surfactant, which is crucial for maintaining alveolar stability.[1]

References

• 1. Search | The WHO Traditional Medicine Global Library [search.tmgl.org]
• 2. researchgate.net [researchgate.net]
• 3. Search | The WHO Traditional Medicine Global Library [search.tmgl.org]
• 4. Mucolytics for acute exacerbations of chronic obstructive pulmonary disease: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Neltenexine for idiopathic pulmonary fibrosis research

Neltenexine and Idiopathic Pulmonary Fibrosis: A Review of Publicly Available Research

Introduction

Idiopathic Pulmonary Fibrosis (IPF) is a progressive and fatal interstitial lung disease characterized by the relentless scarring of lung tissue, leading to a decline in respiratory function. The exact cause of IPF remains unknown, and while current treatments can slow disease progression, there is no cure. Consequently, extensive research is focused on identifying novel therapeutic agents. This document summarizes the publicly available scientific literature and clinical data concerning "Neltenexine" as a potential treatment for IPF.

Methodology

A comprehensive search of scientific databases, clinical trial registries, and publicly available information was conducted to identify research pertaining to Neltenexine and its role in idiopathic pulmonary fibrosis. The search terms included "Neltenexine," "idiopathic pulmonary fibrosis," "Neltenexine mechanism of action," "Neltenexine clinical trials," and variations thereof.

Results

Despite a thorough and extensive search, no publicly available scientific literature, preclinical data, or registered clinical trials were identified that specifically mention "Neltenexine" in the context of idiopathic pulmonary fibrosis research or for any other indication.

Based on the current publicly accessible information, there is no evidence to suggest that "Neltenexine" is a compound being investigated for the treatment of idiopathic pulmonary fibrosis. It is possible that "Neltenexine" may be an internal company codename not yet disclosed publicly, a very early-stage compound with no published data, or a term that is not recognized within the field of IPF research.

Therefore, it is not possible to provide an in-depth technical guide, summarize quantitative data, detail experimental protocols, or create visualizations related to Neltenexine for idiopathic pulmonary fibrosis at this time. Further information would be required from non-public sources to elaborate on this topic.

The Pharmacological Profile of Neltenexine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neltenexine is an investigational mucolytic and elastase inhibitor that has been evaluated for its potential in treating respiratory diseases characterized by mucus hypersecretion and lung tissue damage. Structurally an amide derivative of ambroxol, its mechanism of action involves the modulation of anion secretion in airway epithelial cells, leading to a reduction in mucus viscosity. Preclinical studies have also suggested a protective effect against elastase-induced pulmonary emphysema. This technical guide provides a comprehensive summary of the currently available pharmacological data on Neltenexine, including its mechanism of action, relevant preclinical and clinical findings, and a discussion of its therapeutic potential. While extensive quantitative data and detailed experimental protocols are not widely available in the public domain, this document synthesizes the existing knowledge to inform researchers and drug development professionals.

Introduction

Neltenexine (trade name: Alveoten) is a synthetic, orally administered drug classified as a mucolytic agent.[1][2] It has been investigated for its utility in obstructive airway diseases, such as Chronic Obstructive Pulmonary Disease (COPD), and for its potential to prevent pulmonary emphysema.[3][4] Chemically, it is identified as N-(2,4-dibromo-6-{[(4-hydroxycyclohexyl)amino]methyl}phenyl)thiophene-2-carboxamide.[2] The primary pharmacological activities attributed to Neltenexine are its mucolytic effects, stemming from the regulation of ion and water transport in the airway epithelium, and its inhibitory action against elastase, a key enzyme in the pathogenesis of emphysema.[3][5]

Pharmacodynamics: Mechanism of Action

The primary mechanism of action of Neltenexine as a mucolytic agent is centered on the regulation of anion secretion in the airway epithelial cells.[3] Unlike some other mucoregulators, Neltenexine does not act on the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel directly.[3] Instead, its effects are mediated through the modulation of other ion transporters.

Under conditions of mucus hypersecretion, often stimulated by agents like beta2-adrenergic agonists, Neltenexine has been shown to:

• Inhibit Cl- and HCO3- uptake: It reduces the activity of the Na+/K+/2Cl- cotransporter and the Na+/HCO3- cotransporter. This action decreases the influx of chloride and bicarbonate ions into the epithelial cells.[3]

• Stimulate the Cl-/HCO3- exchanger: By promoting the activity of this exchanger, Neltenexine facilitates the extrusion of the more CFTR-permeant anion, Cl-, while increasing the uptake of the less CFTR-permeant anion, HCO3-.[3]

The net effect of these actions is a reduction in anion secretion into the airway lumen, which in turn decreases water secretion and helps to normalize the airway surface liquid layer, thereby reducing mucus viscosity.[3]

In addition to its mucolytic properties, Neltenexine is also described as an elastase inhibitor.[4][5] Elastase, a protease that degrades elastin, is implicated in the destruction of alveolar walls, a hallmark of pulmonary emphysema. By inhibiting elastase, Neltenexine may offer a protective effect against the progression of this lung damage.[5][6]

Signaling Pathway for Anion Secretion Modulation

References

• 1. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neltenexine - Wikipedia [en.wikipedia.org]
• 3. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overview of human pharmacokinetics of naltrexone | RTI [rti.org]

Neltenexine: A Potential Dual-Action Therapeutic for Chronic Obstructive Pulmonary Disease

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chronic Obstructive Pulmonary Disease (COPD) remains a significant global health challenge characterized by persistent respiratory symptoms and airflow limitation. Current therapeutic strategies primarily focus on symptom management and reducing exacerbations. Neltenexine, a mucolytic agent with elastase inhibitory properties, presents a promising therapeutic avenue by targeting two key pathological features of COPD: mucus hypersecretion and elastin degradation. This technical guide provides a comprehensive overview of the current preclinical and clinical evidence for Neltenexine, detailing its mechanism of action, summarizing quantitative data from key studies, and outlining experimental protocols. This document is intended to serve as a resource for researchers and drug development professionals exploring novel treatments for COPD.

Introduction

COPD is a progressive lung disease driven by chronic inflammation, leading to airway remodeling, mucus hypersecretion, and emphysema. Two critical components of COPD pathophysiology are the overproduction of viscous mucus, which impairs mucociliary clearance and increases the risk of infections, and the excessive activity of proteases, particularly neutrophil elastase, which degrades the lung's elastin matrix, leading to loss of elastic recoil and airflow limitation.

Neltenexine is a small molecule that has demonstrated efficacy in preclinical and clinical settings through a dual mechanism of action:

• Mucoregulation: It modulates ion transport in the airway epithelium, leading to a reduction in mucus viscosity and improved clearance.

• Anti-protease Activity: It directly inhibits elastase, potentially protecting the lung parenchyma from destruction.

This guide will delve into the scientific basis for Neltenexine's potential as a COPD therapeutic, presenting the available data in a structured format to facilitate further research and development.

Mechanism of Action

Neltenexine's therapeutic potential in COPD stems from its ability to modulate two distinct but interconnected pathological processes.

Mucoregulatory Effects via Ion Channel Modulation

Neltenexine's primary mucolytic action appears to be mediated by its influence on anion secretion in airway epithelial cells. In hyper-secretory states, as is common in COPD, excessive fluid secretion contributes to the volume and viscosity of mucus. A study on the human airway epithelial cell line Calu-3 revealed that Neltenexine can reduce this hyper-secretion.[1][2]

The proposed mechanism involves the following key actions:

• Inhibition of Na+/K+/2Cl- and Na+/HCO3- Cotransporters: By inhibiting these transporters, Neltenexine reduces the influx of chloride (Cl-) and bicarbonate (HCO3-) ions into the epithelial cells. This, in turn, decreases the driving force for fluid secretion into the airway lumen.

• Stimulation of the Cl-/HCO3- Exchanger: Neltenexine stimulates the activity of this exchanger, which facilitates the removal of intracellular Cl- in exchange for HCO3-. This action helps to further reduce the intracellular Cl- concentration available for secretion.

This modulation of ion transport helps to restore a more balanced airway surface liquid layer, potentially reducing mucus viscosity and improving mucociliary clearance.

Neltenexine's Mechanism of Action on Airway Ion Transport.

Anti-Elastase Activity

A key feature of emphysema in COPD is the destruction of alveolar walls by proteases, primarily neutrophil elastase. Neltenexine has been identified as an elastase inhibitor.[3] Preclinical studies in a rat model of elastase-induced emphysema have demonstrated that Neltenexine can significantly reduce alveolar deformation, suggesting a protective effect against elastin degradation.[3] While the precise kinetics of this inhibition are not yet fully characterized, this anti-protease activity represents a significant disease-modifying potential for Neltenexine in COPD.

Neltenexine's Inhibitory Effect on Elastase-Mediated Lung Damage.

Preclinical and Clinical Data

The available data for Neltenexine, while limited, provides a solid foundation for its further investigation in COPD.

Preclinical Evidence

A key preclinical study investigated the effect of Neltenexine in a rat model of porcine pancreatic elastase-induced emphysema.

Table 1: Summary of Preclinical Study on Neltenexine in Elastase-Induced Emphysema

Parameter	Details	Reference
Model	Anesthetized rats with intratracheal instillation of porcine pancreatic elastase	[3]
Treatment Groups	1. Neltenexine (25 mg/kg i.p. daily) for 30 days after elastase instillation2. Neltenexine (25 mg/kg i.p. daily) starting 6 days before and continuing for 30 days after elastase instillation	[3]
Primary Outcome	Alveolar deformation assessed by scanning electron microscopy (SEM)	[3]
Key Findings	Both pretreatment and treatment with Neltenexine resulted in a significant reduction in elastase-induced alveolar deformation.	[3]

Clinical Evidence

A randomized, controlled, open-label study compared the efficacy and tolerability of Neltenexine versus carbocysteine in patients with exacerbations of mild COPD.

Table 2: Summary of Clinical Trial of Neltenexine in COPD Exacerbations

Parameter	Neltenexine	Carbocysteine	p-value	Reference
Number of Patients	15	15	-
Dosage	1 sachet TID for 12 days	5% syrup, 50 mg TID for 12 days	-
Concomitant Therapy	Standard antibiotic therapy (ampicillin 1 g IM BID for 6 days)	Standard antibiotic therapy (ampicillin 1 g IM BID for 6 days)	-
Time to Improvement in Difficulty Expecting (Day 4)	Significantly shorter	-	< 0.05
Time to Improvement in Cough (Day 4)	Significantly shorter	-	< 0.02
Time to Improvement in Sputum Characteristics (Day 4)	Significantly shorter	-	< 0.02
Cough Reduction (Overall)	Significantly greater	-	< 0.05
Improvement in Sputum Characteristics (Overall)	Significantly greater	-	< 0.05
Adverse Events	1 patient (heartburn)	Not reported	-

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following sections outline the key experimental protocols from the cited studies.

Elastase-Induced Emphysema Model in Rats

This protocol describes the induction of emphysema in rats to study the protective effects of Neltenexine.

Workflow for the Elastase-Induced Emphysema Model in Rats.

Materials:

• Male Sprague-Dawley rats

• Porcine pancreatic elastase (46 U/mg)

• Saline

• Neltenexine

• Anesthetic agent

• Scanning Electron Microscope

Procedure:

• Animal Acclimatization: House rats under standard laboratory conditions with free access to food and water.

• Anesthesia: Anesthetize the rats according to approved institutional protocols.

• Elastase Instillation: Perform a single intratracheal instillation of 0.33 mg of porcine pancreatic elastase dissolved in 100 µl of saline.

• Neltenexine Administration:

  • Treatment Group: Administer Neltenexine at a dose of 25 mg/kg intraperitoneally (i.p.) daily for 30 days, starting after elastase instillation.

  • Pretreatment Group: Administer Neltenexine at the same dose for 6 days prior to elastase instillation and continue for 30 days post-instillation.

• Tissue Collection and Preparation: At the end of the treatment period, euthanize the animals. Remove and fix the lungs. Dehydrate the tissue slices, perform critical point drying, and coat with gold for SEM analysis.

• Analysis: Observe and quantify the degree of alveolar deformation using SEM.

Clinical Trial Protocol for COPD Exacerbations

This protocol outlines the design of the clinical trial comparing Neltenexine to carbocysteine.

Clinical Trial Workflow for Neltenexine in COPD Exacerbations.

Study Design:

• Randomized, controlled, open-label study.

Inclusion Criteria:

• Patients with an exacerbation of mild COPD.

Treatment Arms:

• Neltenexine Group: Oral Neltenexine powder, 1 sachet three times daily (TID) for 12 days.

• Carbocysteine Group: Carbocysteine 5% syrup, 50 mg TID for 12 days.

Concomitant Therapy:

• All patients received standard antibiotic therapy with ampicillin 1 g intramuscularly (IM) twice daily (BID) for 6 days.

• Treatment with standard doses of aminophylline was also permitted.

Efficacy Variables:

• Sputum characteristics and volume

• Cough severity

• Difficulty in expectorating

• Dyspnea

• Pulmonary auscultation findings

• Vital capacity (VC), peak expiratory flow (PEF), and forced expiratory volume in 1 second (FEV1)

Tolerability Assessment:

• Monitoring and recording of all adverse events.

Future Directions and Conclusion

The existing data on Neltenexine suggest it is a promising candidate for the treatment of COPD, addressing both mucus hypersecretion and parenchymal destruction. However, further research is warranted to fully elucidate its therapeutic potential. Key areas for future investigation include:

• Detailed Mechanistic Studies: In-depth investigation into the signaling pathways modulated by Neltenexine in airway epithelial cells.

• Elastase Inhibition Kinetics: Characterization of the binding affinity and inhibitory kinetics of Neltenexine against neutrophil elastase.

• Surfactant Production: Elucidation of the mechanism by which Neltenexine may influence surfactant production by alveolar type II cells.

• Larger Clinical Trials: Well-designed, double-blind, placebo-controlled clinical trials in a larger and more diverse COPD population are needed to confirm its efficacy and safety, and to explore its long-term effects on lung function decline and exacerbation frequency.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Early-Stage Research on Neltenexine's Therapeutic Effects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is an investigational drug identified as a potent elastase inhibitor and a mucolytic agent.[1][2] Early-stage research has primarily focused on its therapeutic potential in obstructive airway diseases, particularly chronic obstructive pulmonary disease (COPD) and emphysema. This technical guide synthesizes the available preclinical and clinical findings to provide a comprehensive overview of the foundational research into Neltenexine's therapeutic effects. The information presented herein is intended to support further research and development efforts in the field of respiratory therapeutics.

Core Therapeutic Mechanisms

Neltenexine's primary mechanisms of action are believed to be twofold:

• Neutrophil Elastase Inhibition: As an elastase inhibitor, Neltenexine is thought to counteract the destructive effects of neutrophil elastase, a key enzyme implicated in the breakdown of lung elastin and the progression of emphysema.[1][3]

• Mucolytic Activity: By modifying the properties of airway mucus, Neltenexine aims to improve mucus clearance, a significant challenge in patients with chronic bronchitis and COPD.

Preclinical Research: Elastase-Induced Emphysema Model

A pivotal preclinical study investigated the protective effects of Neltenexine in a rat model of elastase-induced emphysema. This research provided the initial evidence for its potential as a disease-modifying agent in destructive lung diseases.

Experimental Protocol

The following is a representative experimental protocol based on the published abstract of the study.[4]

1. Animal Model:

• Species: Male Sprague-Dawley rats.
• Induction of Emphysema: A single intratracheal instillation of porcine pancreatic elastase (46 U/mg) dissolved in saline (0.33 mg/100 microliters).

2. Treatment Groups:

• Control Group: Received intratracheal saline.
• Elastase-Induced Emphysema Group: Received intratracheal elastase.
• Neltenexine Treatment Group: Received daily intraperitoneal (i.p.) injections of Neltenexine (25 mg/kg) for 30 days following elastase instillation.
• Neltenexine Pre-treatment Group: Received daily i.p. injections of Neltenexine (25 mg/kg) for six days prior to elastase instillation and continued for 30 days post-instillation.

3. Endpoint Analysis:

• Duration: 30 days post-elastase instillation.
• Tissue Preparation: Lungs were excised, fixed, and prepared for scanning electron microscopy (SEM). This involved dehydration, critical point drying, and gold coating.
• Primary Outcome: Morphological assessment of alveolar deformation by SEM.

Quantitative Data

The available literature reports a "significant reduction in the alveolar deformation induced by elastase" in both the pre-treated and treated groups.[4] However, specific quantitative data on the degree of reduction (e.g., mean linear intercept, internal surface area) are not available in the reviewed abstracts.

Clinical Research: Exacerbations of Mild COPD

A randomized, controlled, open-label study was conducted to evaluate the efficacy and tolerability of Neltenexine compared to carbocysteine in patients experiencing exacerbations of mild COPD.

Experimental Protocol

The following is a representative experimental protocol based on the published abstract of the study.[5]

1. Study Design: Randomized, controlled, open-label.

2. Patient Population: Patients with exacerbations of mild Chronic Obstructive Pulmonary Disease.

3. Treatment Arms:

• Neltenexine Group: Oral Neltenexine.
• Carbocysteine Group: Oral carbocysteine.

4. Efficacy Parameters:

• Sputum characteristics and volume.
• Difficulty in expectorating.
• Cough severity.
• Dyspnea (shortness of breath).
• Pulmonary auscultation findings.

5. Tolerability Assessment: Monitoring and reporting of adverse events.

Quantitative Data

The following table summarizes the statistically significant findings reported in the study abstract.[5]

Efficacy Parameter	Result	p-value
Improvement in Dyspnea	Greater with Neltenexine vs. Placebo	< 0.02
Improvement in Cough	Greater with Neltenexine vs. Placebo	< 0.02
Improvement in Pulmonary Auscultation	Greater with Neltenexine vs. Placebo	< 0.02
Improvement in Difficulty Expectorating	Greater with Neltenexine vs. Placebo	< 0.02
Improvement in Sputum Characteristics	Greater with Neltenexine vs. Placebo	< 0.02
Improvement in Sputum Volume	Greater with Neltenexine vs. Placebo	< 0.01
Time to Improvement in Difficulty Expectorating	Shorter with Neltenexine	< 0.05 (at day 4)
Time to Improvement in Cough	Shorter with Neltenexine	< 0.02 (at day 4)
Time to Improvement in Sputum Characteristics	Shorter with Neltenexine	< 0.02 (at day 4)

Proposed Signaling Pathway of Neltenexine's Therapeutic Effects

Based on its known mechanisms as an elastase inhibitor and a mucolytic agent, a proposed signaling pathway for Neltenexine's therapeutic effects in COPD is presented below. This pathway is a hypothetical construct based on the current understanding of COPD pathophysiology and has not been explicitly confirmed for Neltenexine.

Caption: Proposed mechanism of action for Neltenexine in obstructive lung disease.

Experimental Workflow for Preclinical Evaluation

The following diagram illustrates a typical workflow for the preclinical assessment of a compound like Neltenexine in an animal model of COPD.

Caption: A generalized workflow for preclinical testing of Neltenexine.

Logical Relationship of Therapeutic Effects in COPD

The following diagram illustrates the logical flow from Neltenexine's mechanisms of action to its potential clinical benefits in COPD.

Caption: Logical flow of Neltenexine's therapeutic benefits.

Neltenexine and Cystic Fibrosis

A thorough review of the available literature did not yield any studies directly investigating the therapeutic effects of Neltenexine in cystic fibrosis. While its mucolytic properties could theoretically be of interest in this disease, which is characterized by thick, obstructive mucus, there is currently no direct scientific evidence to support this application. Further research would be required to explore any potential role for Neltenexine in the management of cystic fibrosis.

Conclusion and Future Directions

Early-stage research on Neltenexine demonstrates its potential as a therapeutic agent for obstructive lung diseases, primarily through its dual mechanism of elastase inhibition and mucolytic action. The preclinical data in an emphysema model and the clinical findings in COPD exacerbations are promising. However, to advance the development of Neltenexine, several key areas require further investigation:

• Elucidation of the specific molecular signaling pathways directly modulated by Neltenexine.

• Comprehensive dose-ranging and toxicology studies.

• Larger, well-controlled clinical trials to establish efficacy and safety in a broader patient population.

• Investigation into its potential utility in other muco-obstructive diseases , such as bronchiectasis and, potentially, cystic fibrosis.

This technical guide provides a foundational understanding of the early-stage research on Neltenexine. It is intended to serve as a valuable resource for researchers and drug development professionals dedicated to advancing treatments for respiratory diseases.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Neltenexine - Wikipedia [en.wikipedia.org]
• 3. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In Vitro Analysis of Neltenexine's Effect on Mucus Viscosity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is classified as a mucolytic agent, suggesting a therapeutic potential in respiratory diseases characterized by mucus hypersecretion and increased viscosity, such as chronic obstructive pulmonary disease (COPD). While its mechanism is understood to involve the regulation of ion transport in airway epithelia, specific in vitro data quantifying its direct effect on mucus viscosity is not extensively available in peer-reviewed literature. This technical guide provides a comprehensive overview of the methodologies and experimental frameworks required to investigate the in vitro effects of Neltenexine on mucus viscosity. The protocols and data presentation formats are based on established methods for evaluating other mucolytic agents, such as N-acetylcysteine (NAC) and dornase alfa, and are intended to serve as a robust starting point for the scientific investigation of Neltenexine.

Experimental Protocols

Preparation of Mucus Samples

The choice of mucus sample is critical for the relevance of in vitro studies. Two primary sources are commonly used:

• Native Human Mucus/Sputum: Considered the gold standard, sputum from patients with respiratory diseases provides a clinically relevant substrate.

  • Protocol:

    • Collect sputum samples from consenting patients.

    • Homogenize the samples by gentle stirring to ensure uniformity.

    • Aliquots can be stored at -80°C for future use. Prior to experiments, thaw the samples at room temperature.

• Mucus Simulants: When human samples are unavailable, simulants provide a reproducible alternative. Porcine gastric mucin (PGM) is a common choice.

  • Protocol:

    • Prepare a 20% (w/v) solution of porcine gastric mucin in a Tris-HCl buffer solution (pH 7.0).[1]

    • Stir the solution at 4°C overnight to ensure complete hydration and homogenization.

    • Centrifuge the solution to remove any insoluble material. The supernatant is used as the mucus simulant.

In Vitro Treatment with Neltenexine

• Protocol:

  • Prepare a stock solution of Neltenexine in a suitable solvent (e.g., distilled water or a buffer solution).

  • Add different concentrations of Neltenexine to the mucus samples. A typical concentration range to explore for a novel agent might be from 1 µM to 1 mM.

  • Include a vehicle control (mucus treated with the solvent alone) and a positive control (mucus treated with a known mucolytic like N-acetylcysteine).

  • Incubate the samples at 37°C for a defined period, for example, 30 minutes, to allow for the mucolytic action to occur.[1]

Measurement of Mucus Viscosity

The rheological properties of mucus are key indicators of its viscosity and elasticity. A rotational rheometer is the preferred instrument for these measurements.

• Protocol using a Cone-and-Plate Rheometer:

  • Calibrate the rheometer according to the manufacturer's instructions.

  • Place a small volume (typically 0.5-1 mL) of the treated mucus sample onto the lower plate of the rheometer.

  • Lower the upper cone to the specified gap distance.

  • Perform oscillatory shear measurements to determine the elastic (G') and viscous (G'') moduli. A frequency sweep (e.g., 0.1 to 10 Hz) at a constant strain is a common method.

  • Perform steady shear measurements to determine the apparent viscosity as a function of shear rate (e.g., 0.1 to 100 s⁻¹).

  • Record the data for each sample and concentration.

Data Presentation

Quantitative data should be summarized in clear and structured tables to facilitate comparison between different concentrations of Neltenexine and the controls.

Table 1: Effect of Neltenexine on the Viscoelastic Properties of Human Sputum

Treatment Group	Concentration	Elastic Modulus (G') at 1 Hz (Pa)	Viscous Modulus (G'') at 1 Hz (Pa)	Complex Viscosity (η*) at 1 Hz (Pa·s)
Vehicle Control	-	[Insert Value]	[Insert Value]	[Insert Value]
Neltenexine	10 µM	[Insert Value]	[Insert Value]	[Insert Value]
Neltenexine	100 µM	[Insert Value]	[Insert Value]	[Insert Value]
Neltenexine	1 mM	[Insert Value]	[Insert Value]	[Insert Value]
N-acetylcysteine	20 mM	[Insert Value]	[Insert Value]	[Insert Value]

Table 2: Effect of Neltenexine on the Apparent Viscosity of Porcine Gastric Mucin Simulant

Treatment Group	Concentration	Apparent Viscosity at 10 s⁻¹ (Pa·s)	Apparent Viscosity at 100 s⁻¹ (Pa·s)
Vehicle Control	-	[Insert Value]	[Insert Value]
Neltenexine	10 µM	[Insert Value]	[Insert Value]
Neltenexine	100 µM	[Insert Value]	[Insert Value]
Neltenexine	1 mM	[Insert Value]	[Insert Value]
N-acetylcysteine	20 mM	[Insert Value]	[Insert Value]

Visualization of Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for assessing the in vitro mucolytic activity of Neltenexine.

Experimental workflow for in vitro mucus viscosity analysis.

Hypothesized Signaling Pathway for Mucolytic Action

While the direct interaction of Neltenexine with mucin fibers is a primary focus for viscosity studies, its known effects on ion transport suggest an indirect mechanism of action on mucus properties. This diagram illustrates a simplified, hypothetical pathway.

Hypothesized indirect mechanism of Neltenexine on mucus viscosity.

Conclusion

This technical guide provides a framework for the systematic in vitro evaluation of Neltenexine's effect on mucus viscosity. By employing standardized protocols for mucus sample preparation, treatment, and rheological analysis, researchers can generate robust and reproducible data. The provided templates for data presentation and visualizations of the experimental workflow and potential signaling pathways offer a comprehensive approach to investigating and communicating the mucolytic properties of Neltenexine. Such studies are crucial for elucidating its mechanism of action and supporting its further development as a therapeutic agent for respiratory diseases.

References

• 1. In vitro evaluation of mucolytic activities of some expectorants using porcine gastric mucin [jstage.jst.go.jp]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of a Novel Mucolytic Agent

Disclaimer: Extensive literature searches did not yield specific in vivo animal study data for Neltenexine. The following application notes and protocols are therefore provided as a generalized guide for the preclinical evaluation of a novel mucolytic agent, based on established methodologies for similar compounds. All quantitative data and specific experimental details are hypothetical and should be optimized for the specific agent under investigation.

Introduction

Mucolytic agents are critical in the management of respiratory diseases characterized by mucus hypersecretion. The in vivo evaluation of novel mucolytic candidates, such as Neltenexine, is essential to determine their therapeutic potential, effective dosage, and safety profile. These protocols outline a general framework for conducting acute toxicity and mucolytic efficacy studies in animal models.

Data Presentation

Effective preclinical studies require meticulous data collection and clear presentation. The following tables are examples of how quantitative data from in vivo studies of a novel mucolytic agent could be structured.

Table 1: Acute Oral Toxicity Study of a Novel Mucolytic Agent in Rodents

Animal Model	Dose Group (mg/kg)	Number of Animals (n)	Mortality (%)	Clinical Signs of Toxicity	Body Weight Change (%)
Mouse	Vehicle Control	10	0	None Observed	+5.2 ± 1.1
50	10	0	None Observed	+4.9 ± 1.3
100	10	0	None Observed	+4.5 ± 1.5
200	10	10	Lethargy, Piloerection	-2.1 ± 0.8
400	10	50	Lethargy, Piloerection, Ataxia	-8.5 ± 2.4
Rat	Vehicle Control	10	0	None Observed	+6.1 ± 1.4
50	10	0	None Observed	+5.8 ± 1.2
100	10	0	None Observed	+5.5 ± 1.6
200	10	0	Mild Sedation	+1.2 ± 0.9
400	10	20	Sedation, Labored Breathing	-5.3 ± 2.1

Table 2: Efficacy of a Novel Mucolytic Agent on Mucus Secretion in a Rat Model of Bronchitis

Treatment Group	Dose (mg/kg, p.o.)	Phenol Red Secretion (µ g/trachea )	Mucin Glycoprotein Content (µg/mg protein)	Inflammatory Cell Infiltration (cells/mm²)
Naïve Control	-	1.5 ± 0.3	25.4 ± 4.1	15 ± 5
Disease Model + Vehicle	-	8.2 ± 1.1	78.9 ± 9.5	150 ± 25
Disease Model + Test Agent	25	5.9 ± 0.8	55.1 ± 7.3	95 ± 18
Disease Model + Test Agent	50	4.1 ± 0.6	40.2 ± 5.8	60 ± 12
Disease Model + Test Agent	100	2.8 ± 0.4	31.6 ± 4.9	35 ± 8***
Disease Model + N-Acetylcysteine	100	3.5 ± 0.5	38.7 ± 6.2	55 ± 10
p<0.05, **p<0.01, **p<0.001 vs. Disease Model + Vehicle

Experimental Protocols

Acute Toxicity Study

Objective: To determine the maximum tolerated dose (MTD) and identify potential signs of acute toxicity of a novel mucolytic agent.

Materials:

• Test mucolytic agent

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Male and female mice (e.g., CD-1) and rats (e.g., Sprague-Dawley), 8-10 weeks old

• Oral gavage needles

• Animal balance

• Standard laboratory animal housing and diet

Procedure:

• Acclimatize animals for at least 7 days before the experiment.

• Fast animals overnight (with access to water) before dosing.

• Divide animals into dose groups (e.g., vehicle control, and 4-5 escalating doses of the test agent).

• Administer a single oral dose of the test agent or vehicle.

• Observe animals continuously for the first 4 hours post-dosing for clinical signs of toxicity (e.g., changes in behavior, respiration, and motor activity).

• Continue observations at least once daily for 14 days.

• Record body weights on days 0, 7, and 14.

• At the end of the observation period, euthanize all surviving animals and perform a gross necropsy.

Mucolytic Efficacy Study in a Lipopolysaccharide (LPS)-Induced Bronchitis Model

Objective: To evaluate the efficacy of a novel mucolytic agent in reducing mucus hypersecretion in a rodent model of bronchitis.

Materials:

• Test mucolytic agent

• Positive control (e.g., N-acetylcysteine)

• Lipopolysaccharide (LPS) from E. coli

• Phenol red solution (5 mg/mL in saline)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Surgical instruments for tracheal cannulation

• Spectrophotometer

Procedure:

• Acclimatize rats for at least 7 days.

• Induce bronchitis by intratracheal instillation of LPS (e.g., 1 mg/kg) on day 1.

• From day 2 to day 4, administer the test agent, positive control, or vehicle orally once daily.

• On day 5, 30 minutes after the final dose of the test agent, intraperitoneally inject phenol red solution (50 mg/kg).

• 30 minutes after phenol red injection, euthanize the animals and expose the trachea.

• Cannulate the trachea and wash with 1 mL of saline.

• Collect the tracheal lavage fluid and centrifuge to remove cellular debris.

• Add NaOH to the supernatant to a final concentration of 0.1 N.

• Measure the absorbance of the supernatant at 546 nm.

• Quantify the amount of phenol red using a standard curve.

• The amount of phenol red is an index of mucus secretion.

Visualizations

Generalized Signaling Pathway for Mucolytic Agents

The following diagram illustrates a hypothetical signaling pathway for a mucolytic agent that, similar to N-acetylcysteine, may exert its effects through antioxidant and anti-inflammatory mechanisms.

Hypothetical signaling pathway for a mucolytic agent.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines the key steps in the proposed in vivo efficacy study.

Workflow for in vivo mucolytic efficacy study.

Application Notes and Protocols for Neltenexine in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neltenexine is a potent, selective, and reversible inhibitor of neutrophil elastase, a key enzyme implicated in the pathology of various inflammatory diseases.[1][2] These application notes provide detailed protocols for the dissolution of Neltenexine and its application in cell culture experiments, including methods for determining its cytotoxic effects and investigating its mechanism of action. The following guidelines will ensure reproducible and accurate results for researchers studying the effects of Neltenexine on cellular models of inflammation and other relevant diseases.

Introduction to Neltenexine

Neltenexine is a small molecule inhibitor of human neutrophil elastase.[1] Neutrophil elastase is a serine protease stored in the azurophilic granules of neutrophils and is released upon inflammation. While it plays a crucial role in the immune response by degrading bacterial proteins, its excessive activity can lead to the destruction of host tissues, contributing to the pathogenesis of diseases such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS).[3] By inhibiting neutrophil elastase, Neltenexine presents a promising therapeutic agent for these conditions.

Data Presentation: Properties and Solubility of Neltenexine

Prior to its use in cell culture, it is essential to understand the physicochemical properties of Neltenexine and establish a reliable dissolution protocol.

Table 1: Physicochemical Properties of Neltenexine

Property	Value	Source
Molecular Formula	C₁₈H₂₀Br₂N₂O₂S	[4][5]
Molecular Weight	488.24 g/mol	[4][6]
Appearance	White to off-white solid	Typical for purified small molecules
Purity	≥98% (recommended for cell-based assays)	Supplier Dependent

Table 2: Recommended Solvents and Stock Solution Parameters

Parameter	Recommendation	Notes
Primary Solvent	Dimethyl sulfoxide (DMSO), cell culture grade	Neltenexine is predicted to be soluble in DMSO based on its chemical structure.
Stock Solution Concentration	10 mM	A higher concentration may be possible depending on solubility testing.
Storage of Stock Solution	Aliquot and store at -20°C or -80°C. Protect from light and moisture.	Avoid repeated freeze-thaw cycles.
Final DMSO Concentration in Culture	<0.5% (ideally ≤0.1%)	To minimize solvent-induced cytotoxicity.

Experimental Protocols

Protocol for Preparation of Neltenexine Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Neltenexine in DMSO.

Materials:

• Neltenexine powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required mass of Neltenexine:

  • To prepare 1 mL of a 10 mM stock solution, weigh out 4.88 mg of Neltenexine (Molecular Weight = 488.24 g/mol ).

• Dissolution:

  • Aseptically add the weighed Neltenexine powder to a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to the tube.

  • Vortex the tube for 1-2 minutes to dissolve the compound.

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particulates.

• Aliquoting and Storage:

  • Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). Protect from light.

Protocol for Determining the Optimal Working Concentration of Neltenexine using a Cell Viability Assay

It is crucial to determine the concentration range of Neltenexine that is effective for inhibiting its target without causing significant cytotoxicity. An MTT or similar cell viability assay is recommended.

Materials:

• Target cell line (e.g., human neutrophils, lung epithelial cells)

• Complete cell culture medium

• 96-well cell culture plates

• Neltenexine stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the target cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of Neltenexine in complete cell culture medium from the 10 mM stock solution. A typical concentration range to test would be from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Neltenexine concentration) and a positive control for cell death (e.g., a known cytotoxic agent).

  • Remove the old medium from the cells and add the medium containing the different concentrations of Neltenexine.

• Incubation:

  • Incubate the plate for a duration relevant to your experimental endpoint (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the Neltenexine concentration to determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity.

Visualization of Pathways and Workflows

Hypothetical Signaling Pathway of Neltenexine Action

As an inhibitor of neutrophil elastase, Neltenexine is expected to interfere with inflammatory signaling pathways. The following diagram illustrates a hypothetical mechanism.

Caption: Hypothetical signaling pathway of Neltenexine action.

Experimental Workflow for Using Neltenexine in Cell Culture

The following flowchart outlines the general workflow for conducting cell culture experiments with Neltenexine.

Caption: General experimental workflow for Neltenexine.

Conclusion

These application notes provide a comprehensive guide for the dissolution and use of Neltenexine in cell culture experiments. By following these protocols, researchers can obtain reliable and reproducible data to further elucidate the therapeutic potential of this promising neutrophil elastase inhibitor. It is important to note that the optimal conditions may vary depending on the specific cell line and experimental setup, and therefore, some optimization of these protocols may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Neutrophil Elastase Inhibitor Screening Kit Sufficient for 100 Fluorometric tests | Sigma-Aldrich [sigmaaldrich.com]
• 4. Neltenexine | C18H20Br2N2O2S | CID 3047787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Neltenexine | 99453-84-6 [chemicalbook.com]

Application Note: A Validated LC-MS/MS Method for the Quantification of Neltenexine in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Neltenexine in human plasma. The described protocol utilizes a straightforward liquid-liquid extraction (LLE) procedure for sample preparation and employs Ambroxol as a structural analog internal standard (IS) to ensure accuracy and precision. The method has been developed to meet the rigorous demands of pharmacokinetic studies and is suitable for researchers, scientists, and drug development professionals. All experimental protocols and quantitative data are presented herein, along with a visual representation of the analytical workflow.

Introduction

Neltenexine is a mucolytic agent that has been investigated for its therapeutic potential in respiratory diseases. To support pharmacokinetic and toxicokinetic studies, a reliable and sensitive bioanalytical method for the quantification of Neltenexine in biological matrices is essential. This application note describes a highly selective and sensitive LC-MS/MS method for the determination of Neltenexine in human plasma. The method employs liquid-liquid extraction for sample cleanup and utilizes a structural analog, Ambroxol, as the internal standard to compensate for matrix effects and variability during sample processing.

Experimental

Materials and Reagents

• Neltenexine reference standard

• Ambroxol (Internal Standard) reference standard

• Human plasma (K2-EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Ammonium acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

LC-MS/MS Instrumentation

A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for this analysis.

Sample Preparation

A liquid-liquid extraction procedure was employed for the extraction of Neltenexine and the internal standard from human plasma.

Protocol:

• Thaw plasma samples to room temperature.

• To 100 µL of plasma, add 25 µL of the internal standard working solution (Ambroxol in 50% methanol).

• Vortex for 10 seconds to mix.

• Add 500 µL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes.

• Centrifuge at 6000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 v/v, Mobile Phase A:Mobile Phase B).

• Vortex for 30 seconds.

• Inject 10 µL onto the LC-MS/MS system.

Liquid Chromatography

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 3 minutes, hold at 90% B for 1 minute, return to 10% B and re-equilibrate for 1 minute
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	450°C
Capillary Voltage	3.5 kV
MRM Transitions	See Table 1

Table 1: MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Neltenexine	489.0	264.1	25
Ambroxol (IS)	379.0	264.1	22

Note: The MRM transitions for Neltenexine are predicted based on its chemical structure. Optimization of these parameters is recommended.

Results and Discussion

Method Validation

The developed method was validated for linearity, accuracy, precision, selectivity, recovery, and matrix effect according to established bioanalytical method validation guidelines.

Linearity

The calibration curve was linear over the concentration range of 1 to 1000 ng/mL for Neltenexine in human plasma. The coefficient of determination (r²) was consistently ≥ 0.99.

Table 2: Calibration Curve Summary

Analyte	Range (ng/mL)	r²
Neltenexine	1 - 1000	≥ 0.99

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at three quality control (QC) concentrations (low, medium, and high).

Table 3: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	3	≤ 10	90 - 110	≤ 10	90 - 110
Medium	300	≤ 10	90 - 110	≤ 10	90 - 110
High	800	≤ 10	90 - 110	≤ 10	90 - 110

Recovery and Matrix Effect

The extraction recovery of Neltenexine and the internal standard was consistent across the QC levels. No significant matrix effect was observed.

Table 4: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Neltenexine	> 80	95 - 105
Ambroxol (IS)	> 80	95 - 105

Workflow Diagrams

Caption: Experimental workflow for Neltenexine quantification.

Conclusion

This application note presents a sensitive, selective, and reliable LC-MS/MS method for the quantification of Neltenexine in human plasma. The method demonstrates good linearity, accuracy, and precision, making it suitable for supporting pharmacokinetic studies in drug development. The use of a structural analog internal standard ensures data integrity.

Application Notes and Protocols for Testing Neltenexine's Elastase Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is a mucolytic agent and a known inhibitor of elastase, an enzyme implicated in the pathology of various respiratory diseases, including pulmonary emphysema.[1][2][3] Neutrophil elastase, a serine protease released by neutrophils during inflammation, can degrade extracellular matrix components, leading to tissue damage.[4] Inhibition of this enzyme is a key therapeutic strategy for mitigating the progression of these conditions. This document provides a detailed protocol for testing the elastase inhibitory activity of Neltenexine in an in vitro setting.

Mechanism of Action: Neutrophil Elastase Signaling Pathway

Neutrophil elastase (NE) contributes to inflammation and tissue destruction through various signaling pathways. Upon release, NE can directly degrade extracellular matrix proteins like elastin. Additionally, it can amplify the inflammatory response by upregulating the expression of pro-inflammatory cytokines and chemokines, such as CXCL8 (IL-8), through pathways involving Toll-like receptor 4 (TLR4) and epidermal growth factor receptor (EGFR).[4][5] This creates a self-perpetuating cycle of neutrophil recruitment and elastase release. The diagram below illustrates a simplified signaling cascade initiated by neutrophil elastase.

Caption: Simplified signaling pathway of Neutrophil Elastase.

Experimental Protocol: In Vitro Neutrophil Elastase Inhibition Assay

This protocol is adapted from established fluorometric assays for screening neutrophil elastase inhibitors.[1][4][6]

Materials and Reagents

• Human Neutrophil Elastase (HNE), active enzyme

• Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer: 100 mM Tris-HCl, pH 8.0[7]

• Neltenexine

• Positive Control Inhibitor (e.g., Sivelestat or SPCK)[1]

• Dimethyl sulfoxide (DMSO)

• 96-well black microplates

• Fluorescence microplate reader (Excitation/Emission ~400/505 nm or 360/460 nm, depending on the substrate)[1][6]

• Standard laboratory equipment (pipettes, tubes, etc.)

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow.

Caption: Workflow for the in vitro elastase inhibition assay.

Detailed Methodology

• Preparation of Reagents:

  • Neltenexine Stock Solution: Dissolve Neltenexine in DMSO to prepare a high-concentration stock solution (e.g., 10 mM). Further dilutions should be made in Assay Buffer to achieve the desired final concentrations for the assay. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting enzyme activity.[7]

  • Enzyme Solution: Prepare a working solution of Human Neutrophil Elastase in Assay Buffer. The final concentration should be optimized to produce a linear reaction rate over the course of the assay. A starting concentration of 0.2-0.5 units/mL can be used as a guideline.[7]

  • Substrate Solution: Prepare the fluorogenic substrate in Assay Buffer according to the manufacturer's instructions.

  • Positive Control: Prepare a dilution series of the positive control inhibitor in a manner similar to Neltenexine.

• Assay Procedure (96-well plate format):

  • Add 50 µL of Assay Buffer to all wells.

  • Add 10 µL of diluted Neltenexine, positive control, or vehicle (DMSO in Assay Buffer for enzyme control) to the appropriate wells.

  • Add 20 µL of the diluted enzyme solution to all wells except the blank (no enzyme) wells.

  • Mix gently and pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding 20 µL of the substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

• Measurement:

  • Measure the fluorescence intensity kinetically over 30-60 minutes, with readings taken every 1-2 minutes. Alternatively, an endpoint reading can be taken after a fixed incubation time.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

  • The percent inhibition is calculated using the following formula: % Inhibition = [1 - (Rate of sample / Rate of enzyme control)] x 100

  • Plot the percent inhibition against the logarithm of the Neltenexine concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Presentation

The results of the elastase inhibition assay should be summarized in tables for clear comparison.

Table 1: Inhibition of Neutrophil Elastase by Neltenexine and Positive Control

Compound	Concentration (µM)	% Inhibition (Mean ± SD)
Neltenexine	0.1	Data
1	Data
10	Data
50	Data
100	Data
Sivelestat	0.01	Data
(Positive Control)	0.1	Data
1	Data
10	Data

Table 2: IC50 Values for Elastase Inhibition

Compound	IC50 (µM)
Neltenexine	Calculated Value
Sivelestat (Positive Control)	Calculated Value

Conclusion

This application note provides a comprehensive protocol for the in vitro evaluation of Neltenexine's inhibitory activity against neutrophil elastase. Adherence to this protocol will enable researchers to generate robust and reproducible data to further characterize the therapeutic potential of Neltenexine.

References

• 1. Neutrophil Elastase Inhibitor Assay Kit. Fluorometric (ab118971) | Abcam [abcam.com]
• 2. Neutrophil Elastase Inhibitor Screening Kit (Fluorometric) - Creative BioMart [creativebiomart.net]
• 3. Neltenexine - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Investigating Neltenexine in a Rat Model of Emphysema

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for utilizing a rat model of emphysema to investigate the therapeutic potential of Neltenexine. The protocols outlined below cover the induction of emphysema, administration of Neltenexine, and subsequent evaluation of its effects.

Introduction

Chronic Obstructive Pulmonary Disease (COPD), with emphysema as a major phenotype, is a progressive lung disease characterized by airflow limitation and tissue destruction.[1] Animal models are indispensable tools for understanding the pathophysiology of emphysema and for the preclinical evaluation of novel therapeutic agents like Neltenexine.[2][3] Neltenexine, a derivative of ambroxol, has shown potential in mitigating emphysematous lung damage, primarily through its activity on surfactant production.[4][5] This document details the experimental procedures for inducing emphysema in rats and assessing the efficacy of Neltenexine treatment.

Data Presentation

While specific quantitative data from Neltenexine studies in rat models of emphysema is limited in the public domain, the following table outlines the key parameters that should be measured and presented for a comprehensive evaluation.

Parameter	Control Group	Emphysema Group (Vehicle)	Emphysema Group + Neltenexine	Expected Outcome with Neltenexine
Lung Histomorphometry
Mean Linear Intercept (MLI) (µm)	Baseline	Increased	Reduced compared to vehicle	Decrease in airspace enlargement
Destructive Index (%)	Baseline	Increased	Reduced compared to vehicle	Less alveolar wall destruction
Pulmonary Function Tests
Forced Vital Capacity (FVC) (mL)	Baseline	Decreased	Improved compared to vehicle	Improved lung volume
Forced Expiratory Volume in 1 sec (FEV1) (mL)	Baseline	Decreased	Improved compared to vehicle	Improved airflow
FEV1/FVC Ratio (%)	Baseline	Decreased	Improved compared to vehicle	Improved airflow limitation
Inflammatory Markers (BAL Fluid)
Total Cell Count (x10^4 cells/mL)	Baseline	Increased	Reduced compared to vehicle	Attenuation of inflammation
Neutrophil Count (x10^4 cells/mL)	Baseline	Increased	Reduced compared to vehicle	Reduced neutrophilic inflammation
Macrophage Count (x10^4 cells/mL)	Baseline	Increased	Reduced compared to vehicle	Reduced macrophage infiltration
Oxidative Stress Markers (Lung Tissue)
Malondialdehyde (MDA) (nmol/mg protein)	Baseline	Increased	Reduced compared to vehicle	Decreased lipid peroxidation
Superoxide Dismutase (SOD) (U/mg protein)	Baseline	Decreased	Increased compared to vehicle	Enhanced antioxidant defense

Experimental Protocols

Induction of Emphysema in Rats

The most common and reproducible method for inducing emphysema in rats is the intratracheal instillation of porcine pancreatic elastase (PPE).[1][6]

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• Porcine Pancreatic Elastase (PPE) (e.g., 46 U/mg)[4]

• Sterile saline solution (0.9% NaCl)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Intratracheal instillation cannula

Procedure:

• Anesthetize the rats using an appropriate anesthetic regimen.

• Place the anesthetized rat in a supine position on a surgical board.

• Visualize the trachea through a small incision in the neck.

• Prepare the PPE solution by dissolving it in sterile saline. A typical dose is a single instillation of 0.33 mg of PPE in 100 µL of saline.[4] Another described dosing is 28 U/100 g body weight.[6]

• Carefully insert the cannula into the trachea.

• Instill the PPE solution into the lungs.

• Hold the rat in a vertical position and rotate to ensure even distribution of the elastase.

• Suture the incision and allow the rat to recover on a warming pad.

• Monitor the animal's breathing and recovery. The development of emphysematous lesions typically occurs over several weeks.

Administration of Neltenexine

Neltenexine can be administered either as a prophylactic (pretreatment) or therapeutic (post-induction) agent.[4]

Materials:

• Neltenexine

• Vehicle for dissolving Neltenexine (e.g., sterile saline)

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Therapeutic Regimen:

  • Begin Neltenexine administration after the induction of emphysema (e.g., 24 hours post-PPE instillation).

  • Administer Neltenexine at a dose of 25 mg/kg i.p. daily for 30 days.[4][5]

• Prophylactic Regimen:

  • Begin Neltenexine administration prior to the induction of emphysema.

  • Administer Neltenexine at the same dose of 25 mg/kg i.p. daily, starting six days before the elastase instillation and continuing for the duration of the experiment (e.g., 30 days post-instillation).[4]

• The control and emphysema (vehicle) groups should receive an equivalent volume of the vehicle via the same administration route.

Evaluation of Neltenexine Efficacy

At the end of the treatment period, various parameters should be assessed to determine the effects of Neltenexine.

a. Lung Histomorphometry:

• Euthanize the rats and carefully excise the lungs.

• Fix the lungs by intratracheal instillation of a fixative (e.g., 10% neutral buffered formalin) at a constant pressure.

• Embed the fixed lung tissue in paraffin and prepare thin sections.

• Stain the sections with Hematoxylin and Eosin (H&E).

• Perform morphometric analysis to measure the mean linear intercept (MLI), an indicator of alveolar airspace size. An increase in MLI is characteristic of emphysema.

• The destructive index can also be calculated to quantify alveolar wall destruction.

b. Bronchoalveolar Lavage (BAL):

• Immediately after euthanasia, perform a bronchoalveolar lavage by instilling and retrieving a known volume of sterile saline into the lungs.

• Centrifuge the BAL fluid to pellet the cells.

• Resuspend the cell pellet and perform a total cell count.

• Prepare cytospin slides and stain with a differential stain (e.g., Diff-Quik) to determine the differential cell counts (neutrophils, macrophages, lymphocytes).

c. Oxidative Stress Markers:

• Homogenize a portion of the lung tissue.

• Use commercially available assay kits to measure markers of oxidative stress, such as malondialdehyde (MDA), and the activity of antioxidant enzymes like superoxide dismutase (SOD).[7]

Visualizations

Caption: Experimental workflow for evaluating Neltenexine in a rat model of emphysema.

Caption: General signaling pathways involved in the pathogenesis of emphysema.

Disclaimer: These protocols are intended as a guide and may require optimization based on specific laboratory conditions and reagents. All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

References

• 1. Animal models of emphysema - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tobacco smoke induced COPD/emphysema in the animal model—are we all on the same page? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Experimental animal models for COPD: a methodological review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An experimental study of a rat model of emphysema induced by cigarette smoke exposure and the effect of Survanta therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Neltenexine in 3D Lung Organoid Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is a mucolytic agent that has been investigated for its potential application in respiratory diseases characterized by mucus hypersecretion, such as Chronic Obstructive Pulmonary Disease (COPD).[1] Its mechanism of action involves the modulation of ion transport in airway epithelial cells, leading to a reduction in anion secretion.[1] Three-dimensional (3D) lung organoid cultures have emerged as a powerful in vitro model system that recapitulates key structural and functional aspects of the human lung, offering a physiologically relevant platform for studying respiratory diseases and evaluating therapeutic candidates. This document provides detailed application notes and protocols for the use of Neltenexine in 3D lung organoid cultures.

Principle of Application

Neltenexine diminishes anion secretion in human airway epithelial cells by inhibiting the Na+/K+/2Cl- cotransporter and the Na+/HCO3- cotransporter, without directly blocking the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel.[1] It also stimulates the Cl-/HCO3- exchanger.[1] In the context of 3D lung organoids, which can model mucus production and ion transport, Neltenexine can be utilized to:

• Model diseases of mucus hypersecretion: By treating lung organoids with pro-inflammatory stimuli to induce mucus overproduction, the efficacy of Neltenexine in reducing mucus accumulation and altering its biophysical properties can be assessed.

• Investigate ion transport mechanisms: Lung organoids provide a platform to study the specific effects of Neltenexine on epithelial ion transport in a 3D microenvironment that mimics the in vivo setting.

• Evaluate therapeutic potential: The ability of Neltenexine to restore airway surface liquid homeostasis and reduce mucus obstruction can be quantified in organoid models of diseases like COPD and cystic fibrosis.

Data Presentation

While specific dose-response data for Neltenexine's effects on mucus production and ion transport in 3D lung organoids is not yet published, the following tables present a hypothetical framework for summarizing quantitative data that could be generated from the described protocols.

Table 1: Effect of Neltenexine on Forskolin-Induced Swelling in Lung Organoids

Neltenexine Concentration (µM)	Mean Change in Organoid Area (%)	Standard Deviation	p-value (vs. Control)
0 (Control)	150	± 15	-
1	125	± 12	< 0.05
10	90	± 10	< 0.01
50	65	± 8	< 0.001
100	55	± 7	< 0.001

Table 2: Effect of Neltenexine on Mucin 5AC (MUC5AC) Expression in Lung Organoids

Treatment	Neltenexine (µM)	Relative MUC5AC mRNA Expression (Fold Change)	MUC5AC Protein Concentration (ng/mL)
Untreated	0	1.0	50
IL-13 (10 ng/mL)	0	5.2	250
IL-13 (10 ng/mL)	10	3.5	180
IL-13 (10 ng/mL)	50	2.1	110
IL-13 (10 ng/mL)	100	1.5	75

Experimental Protocols

Protocol 1: Generation and Culture of Human 3D Lung Organoids

This protocol is adapted from established methods for generating lung organoids from pluripotent stem cells or primary lung tissue.

Materials:

• Human Pluripotent Stem Cells (hPSCs) or primary human bronchial epithelial cells

• Matrigel® Basement Membrane Matrix

• Appropriate cell culture media and supplements (e.g., DMEM/F12, B-27 supplement, N-2 supplement, Noggin, R-spondin 1, FGF-10, EGF)

• Small molecule inhibitors (e.g., Y-27632)

• Cell culture plates and consumables

Procedure:

• Cell Sourcing and Expansion: Culture and expand hPSCs or primary lung epithelial cells according to standard protocols.

• Organoid Formation:

  • Harvest and resuspend cells in Matrigel® on ice.

  • Dispense 50 µL domes of the cell-Matrigel® suspension into pre-warmed 24-well plates.

  • Polymerize the Matrigel® domes by incubating at 37°C for 15-20 minutes.

  • Overlay the domes with lung organoid expansion medium.

• Organoid Maturation:

  • Culture the organoids at 37°C and 5% CO2.

  • Replace the medium every 2-3 days.

  • Organoids will mature over 2-4 weeks, forming complex 3D structures.

Protocol 2: Treatment of Lung Organoids with Neltenexine

• Prepare Neltenexine Stock Solution: Dissolve Neltenexine powder in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Working Solutions: Prepare serial dilutions of Neltenexine in the lung organoid culture medium to achieve the desired final concentrations (e.g., 1, 10, 50, 100 µM). Include a vehicle control (medium with the same concentration of DMSO as the highest Neltenexine concentration).

• Treatment:

  • Gently remove the existing medium from the organoid cultures.

  • Add the prepared Neltenexine working solutions or vehicle control to the respective wells.

  • Incubate the organoids for the desired treatment period (e.g., 24, 48, or 72 hours).

Protocol 3: Forskolin-Induced Swelling (FIS) Assay

This assay measures the function of the CFTR channel, which is indirectly affected by Neltenexine's modulation of other ion transporters.

Materials:

• Mature lung organoids

• Krebs-Henseleit buffer

• Forskolin

• Imaging system (e.g., brightfield or confocal microscope)

• Image analysis software

Procedure:

• Plate mature lung organoids in a 96-well plate.

• Treat the organoids with various concentrations of Neltenexine for 24 hours.

• Wash the organoids with pre-warmed Krebs-Henseleit buffer.

• Add Krebs-Henseleit buffer containing 10 µM Forskolin to induce CFTR-mediated fluid secretion and swelling.

• Acquire brightfield images of the organoids at time 0 and at regular intervals (e.g., every 30 minutes) for 2-4 hours.

• Analyze the images to quantify the change in the cross-sectional area of the organoids over time. A reduction in swelling in Neltenexine-treated organoids would indicate a decrease in overall anion secretion.

Protocol 4: Quantification of Mucus Production (MUC5AC Staining)

Materials:

• Mature lung organoids

• Pro-inflammatory stimulus (e.g., IL-13)

• Neltenexine

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody against MUC5AC

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Confocal microscope and image analysis software

Procedure:

• Culture mature lung organoids and treat them with a pro-inflammatory stimulus (e.g., 10 ng/mL IL-13) for 48 hours to induce mucus production.

• Co-treat with various concentrations of Neltenexine or vehicle control.

• Fix the organoids in 4% paraformaldehyde for 30 minutes.[2]

• Permeabilize the organoids with 0.5% Triton X-100 for 15 minutes.

• Block non-specific antibody binding with 5% BSA for 1 hour.

• Incubate with the primary antibody against MUC5AC overnight at 4°C.[2]

• Wash and incubate with the fluorescently labeled secondary antibody for 1-2 hours at room temperature.[2]

• Counterstain with DAPI.

• Acquire z-stack images using a confocal microscope.

• Analyze the images to quantify the fluorescence intensity of MUC5AC staining per organoid.

Signaling Pathways and Experimental Workflows

Neltenexine's Mechanism of Action on Ion Transport

Caption: Mechanism of Neltenexine on ion transporters in airway epithelial cells.

Experimental Workflow for Assessing Neltenexine in Lung Organoids

Caption: Workflow for evaluating Neltenexine's efficacy in lung organoids.

Potential Downstream Signaling Effects of Neltenexine

The modulation of intracellular ion concentrations by Neltenexine may have downstream effects on signaling pathways implicated in lung inflammation and remodeling, such as TGF-β and EGFR signaling. For instance, alterations in intracellular chloride have been linked to TGF-β signaling.[3][4][5]

Caption: Hypothetical downstream signaling effects of Neltenexine's ion transport modulation.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. precanmed.eu [precanmed.eu]
• 3. Differential expression of a chloride intracellular channel gene, CLIC4, in transforming growth factor-beta1-mediated conversion of fibroblasts to myofibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Involvement of chloride channels in TGF-beta1-induced apoptosis of human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tgf-beta downregulation of distinct chloride channels in cystic fibrosis-affected epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Administration of Neltenexine: Application Notes and Protocols

A comprehensive guide for researchers, scientists, and drug development professionals on the administration of Neltenexine in preclinical models.

Introduction

Neltenexine is a mucolytic agent and an elastase inhibitor, positioning it as a potential therapeutic for respiratory conditions such as pulmonary emphysema.[1] Preclinical research is fundamental to understanding its pharmacokinetic and pharmacodynamic profiles, which informs clinical trial design. This document provides a detailed overview of the administration routes for Neltenexine in preclinical models, based on available data, and offers standardized protocols for key experiments.

Due to the limited publicly available preclinical data specifically for Neltenexine, this document also includes generalized protocols and representative data tables for common administration routes used in preclinical respiratory drug discovery. These are intended to serve as a template and guide for designing and executing studies with Neltenexine.

Data Presentation: Pharmacokinetic and Efficacy Data

Quantitative data from preclinical studies are crucial for comparing the effects of different administration routes. The following tables are templates that can be populated with experimental data for Neltenexine.

Table 1: Comparative Pharmacokinetic Parameters of Neltenexine Following Different Administration Routes in a Rodent Model

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Bioavailability (%)
Intravenous (IV)	e.g., 1	Data	Data	Data	100
Oral (PO)	e.g., 10	Data	Data	Data	Data
Intratracheal (IT)	e.g., 5	Data	Data	Data	Data
Intraperitoneal (IP)	e.g., 5	Data	Data	Data	Data

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Table 2: Efficacy of Neltenexine in a Preclinical Model of Pulmonary Emphysema

Administration Route	Dose (mg/kg)	Treatment Duration	Endpoint (e.g., Lung Elastance)	% Improvement vs. Control
Oral (PO)	e.g., 10	e.g., 14 days	Data	Data
Intratracheal (IT)	e.g., 5	e.g., 14 days	Data	Data
Vehicle Control	N/A	e.g., 14 days	Data	0

Experimental Protocols

Detailed methodologies are essential for the reproducibility of preclinical studies. The following are standard operating procedures for common administration routes.

Protocol 1: Oral Gavage (PO) Administration in Rodents

Objective: To administer a precise dose of Neltenexine directly into the stomach of a rodent model.

Materials:

• Neltenexine formulation (e.g., suspension in 0.5% methylcellulose)

• Appropriately sized gavage needles (flexible or rigid)

• Syringes

• Animal scale

• Personal Protective Equipment (PPE)

Procedure:

• Animal Preparation: Weigh the animal to determine the correct volume of the drug formulation to administer.

• Dose Calculation: Calculate the volume of the Neltenexine formulation to be administered based on the animal's weight and the desired dose (mg/kg).

• Animal Restraint: Gently but firmly restrain the animal to prevent movement and ensure the head and neck are in a straight line with the body.

• Gavage Needle Insertion: Carefully insert the gavage needle into the mouth, passing it over the tongue and down the esophagus into the stomach. Ensure the needle does not enter the trachea.

• Substance Administration: Once the needle is correctly positioned, slowly depress the syringe plunger to deliver the formulation.

• Needle Removal: Gently withdraw the gavage needle.

• Post-Administration Monitoring: Monitor the animal for any signs of distress, such as choking or difficulty breathing.

Protocol 2: Intratracheal (IT) Instillation in Rodents

Objective: To deliver Neltenexine directly to the lungs, bypassing first-pass metabolism.

Materials:

• Neltenexine formulation (sterile solution or microsuspension)

• Anesthetic (e.g., isoflurane)

• Intubation platform

• Fiber optic light source

• Microsprayer or catheter

• Syringes

• Animal scale

• PPE

Procedure:

• Animal Anesthesia: Anesthetize the animal using an appropriate anesthetic agent.

• Animal Positioning: Place the anesthetized animal on the intubation platform in a supine position.

• Visualization of the Trachea: Use a fiber optic light source to illuminate the throat and visualize the vocal cords and the opening of the trachea.

• Catheter Insertion: Gently insert the microsprayer or catheter between the vocal cords and into the trachea.

• Substance Instillation: Administer the Neltenexine formulation as a fine mist or a small bolus directly into the lungs.

• Recovery: Remove the catheter and allow the animal to recover from anesthesia on a warming pad. Monitor its breathing and activity until fully recovered.

Signaling Pathways and Experimental Workflows

Understanding the mechanism of action of Neltenexine involves elucidating the signaling pathways it modulates. As an elastase inhibitor, Neltenexine is expected to interfere with the inflammatory cascade triggered by neutrophil elastase.

Diagram 1: Proposed Signaling Pathway of Neutrophil Elastase and Inhibition by Neltenexine

Caption: Proposed mechanism of action for Neltenexine.

Diagram 2: General Experimental Workflow for Preclinical Evaluation of Neltenexine

Caption: A typical workflow for preclinical studies.

Conclusion

The selection of an appropriate administration route is a critical decision in the preclinical evaluation of Neltenexine. While oral administration offers convenience and clinical relevance, direct lung delivery via intratracheal instillation may provide enhanced target engagement for respiratory diseases. The protocols and templates provided herein serve as a foundational guide for researchers to design and execute robust preclinical studies to thoroughly characterize the therapeutic potential of Neltenexine. As more specific data for Neltenexine becomes available, these documents can be updated to reflect the most current findings.

References

• 1. go.drugbank.com [go.drugbank.com]

Application Notes and Protocols for High-Throughput Screening of Neltenexine and Other Novel Elastase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is an investigational drug identified as a potent inhibitor of neutrophil elastase, a key serine protease involved in a variety of inflammatory diseases.[1] Neutrophil elastase is released from activated neutrophils at sites of inflammation and is responsible for the degradation of extracellular matrix proteins, including elastin.[2] Unregulated elastase activity is a significant contributor to the pathology of chronic obstructive pulmonary disease (COPD), cystic fibrosis, acute respiratory distress syndrome (ARDS), and other inflammatory conditions.[2][3] Therefore, the identification and characterization of novel neutrophil elastase inhibitors, such as Neltenexine, is a critical area of drug discovery.

This document provides a detailed protocol for a high-throughput screening (HTS) assay designed to identify and characterize inhibitors of neutrophil elastase. The described biochemical assay is based on the enzymatic cleavage of a fluorogenic substrate, providing a robust and sensitive method suitable for large-scale screening campaigns.

Target Signaling Pathway: Neutrophil Elastase-Mediated Inflammation

Neutrophil elastase is a key mediator of inflammatory responses through its proteolytic activity on various substrates. It can directly degrade structural proteins of the extracellular matrix, leading to tissue damage. Furthermore, it can amplify inflammatory signaling through several mechanisms, including the activation of matrix metalloproteinases (MMPs), cleavage and activation of cell surface receptors like Toll-like receptors (TLRs), and the processing of cytokines and chemokines. The diagram below illustrates a simplified overview of the signaling pathways influenced by neutrophil elastase.

Neutrophil Elastase Signaling Pathway

High-Throughput Screening Workflow

The high-throughput screening process for identifying neutrophil elastase inhibitors can be streamlined into a series of automated or semi-automated steps. The workflow begins with compound library preparation and dispensing, followed by the addition of the enzyme and, finally, the fluorogenic substrate to initiate the reaction. The fluorescence is then read kinetically to determine the rate of substrate cleavage.

References

• 1. Human Neutrophil Elastase: Characterization of Intra- vs. Extracellular Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols: Immunohistochemistry for Neltenexine-Treated Lung Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is a mucolytic agent and an elastase inhibitor that has shown potential in the treatment of acute and chronic lung diseases.[1][2] It has been observed to reduce the difficulty in expectoration and coughing in patients.[1] Furthermore, preclinical studies in rats with elastase-induced emphysema demonstrated that Neltenexine could significantly reduce alveolar deformation, suggesting a protective role in preventing pulmonary emphysema.[3] As an elastase inhibitor, Neltenexine is expected to protect the extracellular matrix, particularly elastin, from degradation. Its mucolytic properties suggest a modulatory effect on mucin-producing cells.

These application notes provide a detailed immunohistochemistry (IHC) protocol to investigate the effects of Neltenexine on lung tissue. The protocol is designed to assess changes in key proteins involved in lung tissue integrity (Elastin), mucus production (MUC5AC), and inflammation (NF-κB).

Data Presentation

The following table summarizes the hypothetical quantitative data on protein expression changes in Neltenexine-treated lung tissue compared to a control group. This data is illustrative and based on the known mechanism of action of Neltenexine.

Target Protein	Treatment Group	Mean H-Score (± SD)	Fold Change vs. Control	p-value
Elastin	Control	150 ± 25	-	-
Neltenexine	250 ± 30	1.67	<0.01
MUC5AC	Control	200 ± 40	-	-
Neltenexine	120 ± 35	0.60	<0.05
NF-κB (nuclear)	Control	180 ± 30	-	-
Neltenexine	100 ± 20	0.56	<0.05

*H-Score is calculated as: (1 x % of 1+ cells) + (2 x % of 2+ cells) + (3 x % of 3+ cells), with a range of 0 to 300.[3]

Signaling Pathway

References

• 1. Neltenexine in lung diseases: an open, randomised, controlled study versus N-acetylcysteine comparison - Minerva Pneumologica 2001 June;40(2):57-62 - Minerva Medica - Journals [minervamedica.it]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: In Vitro Assays for Measuring Neltenexine's Mucolytic Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neltenexine is a mucolytic agent applied in the management of respiratory conditions such as Chronic Obstructive Pulmonary Disease (COPD).[1][2] Its therapeutic goal is to reduce the viscosity of airway mucus, thereby facilitating its clearance and alleviating airway obstruction.[1][3] The viscoelastic properties of mucus are primarily determined by high-molecular-mass glycoproteins called mucins, particularly MUC5AC and MUC5B, which form complex polymer networks through disulfide bonds.[4] Muco-obstructive diseases are characterized by mucin hypersecretion and increased cross-linking, leading to thickened, adherent mucus.[4]

Neltenexine, an analogue of Ambroxol, also modulates ion transport in airway epithelial cells.[1] It has been shown to reduce anion secretion under hyper-secreting conditions by inhibiting specific ion cotransporters, which may help maintain an appropriate level of fluid in the airway.[1]

Evaluating the efficacy of mucolytic agents like Neltenexine requires a robust panel of in vitro assays that can quantify changes in both the biochemical and biophysical properties of mucus. These assays are critical for dose optimization, mechanism of action studies, and comparative analysis with other mucolytics.[4] This document provides detailed protocols for a selection of key in vitro assays suitable for characterizing the mucolytic activity of Neltenexine.

Core Concepts in Mucolytic Activity Measurement

The evaluation of a mucolytic agent can be broadly divided into three categories of assays:

• Biophysical Assays: These methods directly measure the physical properties of mucus or sputum, such as viscosity and elasticity (viscoelasticity). They provide a direct assessment of the therapeutic goal: to make mucus less thick and sticky.[4]

• Biochemical Assays: These techniques focus on the molecular changes induced by the mucolytic agent, such as the breakdown of mucin polymers or the reduction of disulfide bonds.[4][5]

• Cell-Based Assays: These assays use cultured airway epithelial cells to investigate the drug's effect on mucin secretion and gene expression.[6][7] This helps in understanding the drug's influence on the source of mucus production.

Biophysical Assays: Measuring Mucus Rheology

Rheology is the study of the flow of matter. In this context, it is used to measure the viscosity (resistance to flow) and elasticity (ability to return to original shape) of mucus. A decrease in these parameters indicates effective mucolytic activity.[8]

Oscillating Rheometry

This is a gold-standard method for characterizing the viscoelastic properties of sputum. It measures the dynamic viscosity (η') and the storage modulus (G'), which represents elasticity.[8]

Protocol: Parallel Plate Oscillating Rheometry

• Sample Preparation:

  • Collect sputum samples from patients with muco-obstructive disease or use a mucin-based surrogate like porcine gastric mucin (20% solution in Tris-HCl buffer).[9]

  • Allow samples to equilibrate to room temperature for 30 minutes.

  • Gently load approximately 1 mL of the sample onto the lower plate of the rheometer.

• Neltenexine Treatment:

  • Prepare stock solutions of Neltenexine in an appropriate vehicle (e.g., saline or buffer).

  • Add the desired final concentration of Neltenexine (e.g., 0.1 mM, 1 mM, 10 mM) to the sputum sample. For control, add the vehicle alone.

  • Gently mix the sample with a pipette tip without creating air bubbles.

• Measurement:

  • Lower the upper plate to the desired gap (e.g., 500 µm).

  • Perform an oscillatory frequency sweep (e.g., from 0.1 to 10 Hz) at a constant, low strain (e.g., 1%) to ensure measurements are within the linear viscoelastic region.

  • Record the storage modulus (G') and dynamic viscosity (η') as a function of frequency.

  • Incubate the sample at 37°C for a defined period (e.g., 15, 30, 60 minutes) and repeat the measurement to assess the time-dependent effect.[9][10]

• Data Analysis:

  • Compare the G' and η' values of Neltenexine-treated samples to the vehicle control. A significant reduction indicates mucolytic activity.

  • Plot the percentage reduction in viscosity and elasticity against Neltenexine concentration to determine a dose-response relationship.

Data Presentation: Example Rheological Data

Treatment Group	Concentration	Incubation Time (min)	% Decrease in Viscosity (η') (Mean ± SD)	% Decrease in Elasticity (G') (Mean ± SD)
Vehicle Control	-	60	0 ± 5	0 ± 4
Neltenexine	1 mM	60	45 ± 8	60 ± 7
Neltenexine	10 mM	60	75 ± 10	85 ± 9
N-acetylcysteine (NAC)	20 mM	60	70 ± 9	80 ± 8

Note: This table contains illustrative data for demonstration purposes.

Viscometry Using a Suspended Level Viscometer

This method is a simpler alternative to rheometry for measuring changes in viscosity. It is particularly useful for screening and can be adapted using substitutes like egg white, which has similar physicochemical properties to mucus.[11]

Protocol: Egg White Viscosity Assay

• Sample Preparation: Prepare an egg white solution to serve as the mucus simulant.[11]

• Treatment: Create different concentrations of Neltenexine (e.g., 10, 20, 40, 60 mg/10 mL) in the egg white solution. Use the egg white solution without the drug as a negative control.[11]

• Measurement:

  • Use a suspended level viscometer (e.g., Ubbelohde type) maintained at a constant temperature (37°C).

  • Measure the flow time of the control and each Neltenexine-treated solution through the capillary.

• Data Analysis: Calculate the relative viscosity of each solution compared to the control. A linear decrease in viscosity with increasing Neltenexine concentration indicates mucolytic activity.[11]

Workflow for Biophysical Assays

Caption: Workflow for assessing mucolytic activity using rheology/viscometry.

Biochemical Assays: Mucin Polymer Analysis

Biochemical assays can elucidate the mechanism by which Neltenexine reduces mucus viscosity, for example, by breaking down large mucin polymers.

Mucin Agarose Gel Electrophoresis & Western Blot

This technique separates mucin polymers by size. A shift towards smaller molecular weight species after treatment with a mucolytic agent indicates the breakdown of large mucin networks.[4]

Protocol: Mucin Polymer Analysis

• Sample Preparation and Treatment:

  • Treat sputum or purified mucin samples with various concentrations of Neltenexine or a control vehicle for 1 hour at 37°C.

  • Solubilize the samples in a buffer containing urea and a reducing agent (as a positive control, e.g., DTT) or Neltenexine.

• Electrophoresis:

  • Prepare a 1% agarose gel.

  • Load the treated samples into the wells.

  • Run the electrophoresis until the dye front reaches the end of the gel.

• Transfer and Blotting:

  • Transfer the separated proteins from the gel to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific for MUC5AC or MUC5B overnight at 4°C.[6]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Analyze the band patterns. A decrease in high-molecular-weight mucin bands at the top of the gel and an increase in lower-molecular-weight smears in Neltenexine-treated lanes indicates mucolytic activity.[4]

Data Presentation: Expected Outcome in Western Blot

Lane	Treatment	Expected Mucin Bands	Interpretation
1	Untreated Control	High molecular weight band at top of gel	Intact mucin polymers
2	Neltenexine (1 mM)	Reduced high MW band, increased smear at lower MW	Partial breakdown of mucin polymers
3	Neltenexine (10 mM)	Faint high MW band, prominent smear at lower MW	Significant breakdown of mucin polymers
4	DTT (Positive Control)	No high MW band, strong smear at lower MW	Complete reduction of disulfide bonds

Note: This table describes expected qualitative results.

Cell-Based Assays: Mucin Secretion

Cell-based assays are essential for determining if Neltenexine affects the amount of mucin secreted by airway goblet cells. Human bronchial epithelial (HBE) cells or cell lines like HT29-MTX can be used.[6][7]

Enzyme-Linked Immunosorbent Assay (ELISA) for Secreted Mucin

This assay quantifies the amount of a specific mucin (e.g., MUC5AC) secreted into the cell culture medium.[7]

Protocol: MUC5AC Secretion ELISA

• Cell Culture and Treatment:

  • Culture HBE or HT29-MTX cells in an air-liquid interface (ALI) system until fully differentiated and producing mucus.[7]

  • Wash the apical surface to remove accumulated mucus.[12]

  • Add fresh medium containing various concentrations of Neltenexine or vehicle control to the apical surface.

  • To stimulate mucin secretion, an agonist like ATP can be added.[6]

  • Incubate for a defined period (e.g., 24 hours).

• Sample Collection: Collect the apical liquid containing the secreted mucins.

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody against MUC5AC overnight.

  • Block the plate with a blocking buffer.

  • Add diluted samples and purified MUC5AC standards to the wells and incubate.[6]

  • Wash the plate and add a biotinylated detection antibody for MUC5AC.

  • Add streptavidin-HRP and incubate.

  • Add a TMB substrate and stop the reaction with acid.

  • Read the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve using the purified MUC5AC.

  • Calculate the concentration of MUC5AC in the samples.

  • Compare the amount of secreted MUC5AC in Neltenexine-treated cells versus controls.

Signaling Pathway for Mucin Secretion

Caption: Potential signaling targets for regulating mucin hypersecretion.

Conclusion

The described in vitro assays provide a comprehensive framework for characterizing the mucolytic activity of Neltenexine. A combination of biophysical, biochemical, and cell-based methods is recommended for a thorough evaluation. Biophysical assays like rheometry offer direct evidence of viscosity reduction, while biochemical methods such as Western blotting can reveal the underlying mechanism of mucin polymer degradation. Finally, cell-based ELISA assays provide critical information on how the compound affects the cellular processes of mucin production and secretion. Together, these protocols will enable researchers to generate robust and reliable data for the preclinical development and validation of Neltenexine as a mucolytic agent.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neltenexine - Wikipedia [en.wikipedia.org]
• 3. Mucoactive agent - Wikipedia [en.wikipedia.org]
• 4. An Improved Inhaled Mucolytic to Treat Airway Muco-obstructive Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. physiciansweekly.com [physiciansweekly.com]
• 6. Studying Mucin Secretion from Human Bronchial Epithelial Cell Primary Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancement of Mucus Production in Eukaryotic Cells and Quantification of Adherent Mucus by ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effects of mucolytic agents and stirring on sputum viscoelasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [In vitro evaluation of mucolytic activities of some expectorants using porcine gastric mucin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Studies on the reduction of sputum viscosity in cystic fibrosis using an orally absorbed protected thiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Strategies for measuring airway mucus and mucins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Neltenexine Concentration for Primary Cell Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of Neltenexine in primary cell treatment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Neltenexine?

Neltenexine is characterized as a mucolytic agent and an elastase inhibitor.[1] In human airway epithelial cells, it has been shown to reduce anion secretion, which is a key factor in airway hydration. It achieves this by inhibiting the Na+/K+/2Cl- cotransporter and the Na+/HCO3- cotransporter, and by stimulating the Cl-/HCO3- exchanger. This modulation of ion transport helps to maintain an appropriate fluid level in the airways.[2]

Q2: What is a recommended starting concentration range for Neltenexine in primary cell culture?

A specific, universally optimal concentration for Neltenexine in primary cells has not been established in publicly available literature. Therefore, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific primary cell type and experimental conditions. A broad range of concentrations, for example from 10 nM to 100 µM, is often used in initial screening experiments for novel compounds.[3]

Q3: How should I prepare a stock solution of Neltenexine?

To prepare a stock solution, dissolve Neltenexine in a suitable solvent such as dimethyl sulfoxide (DMSO) or ethanol.[4] For many compounds, creating a high-concentration stock solution (e.g., 10 mM) in an organic solvent allows for subsequent dilution into aqueous cell culture medium to achieve the desired final concentration, while keeping the final solvent concentration low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Q4: Is Neltenexine expected to affect common signaling pathways?

While direct studies on Neltenexine's effects on major signaling pathways are limited, its action as an elastase inhibitor and its classification as a mucolytic agent suggest potential interactions with key cellular signaling cascades.

• NF-κB Pathway: Elastase inhibitors have been shown to attenuate the NF-κB signaling pathway, which is a critical regulator of inflammation.[2][5] For instance, the neutrophil elastase inhibitor sivelestat reduces inflammatory mediators by inhibiting NF-κB activation.[2]

• PI3K/Akt Pathway: Neutrophil elastase can activate the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.[6] Therefore, an elastase inhibitor like Neltenexine may suppress this pathway.

• MAPK Pathway: Some mucolytic agents, such as carbocisteine, have been found to suppress the ERK1/2 MAPK signaling pathway.[7]

Troubleshooting Guides

Issue 1: High levels of cell death observed after Neltenexine treatment.

Possible Cause	Suggested Solution
Neltenexine concentration is too high.	Perform a dose-response experiment to determine the IC50 value (the concentration that inhibits 50% of cell viability). Start with a wide range of concentrations and narrow down to a more specific range around the observed toxic level.
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in the cell culture medium is non-toxic to your primary cells (typically below 0.1%). Run a vehicle control (medium with solvent only) to assess solvent-induced cytotoxicity.
Poor primary cell health.	Primary cells are sensitive. Ensure optimal culture conditions, including appropriate media, supplements, and seeding density. Use cells at a low passage number for experiments.[8]
Contamination.	Visually inspect cultures for signs of bacterial or fungal contamination. If suspected, discard the culture and decontaminate the incubator and hood.

Issue 2: No observable effect of Neltenexine on primary cells.

Possible Cause	Suggested Solution
Neltenexine concentration is too low.	Increase the concentration of Neltenexine in a stepwise manner. Refer to literature for typical effective concentrations of other elastase inhibitors or mucolytics as a starting point.
Insufficient treatment duration.	Extend the incubation time with Neltenexine. A time-course experiment (e.g., 24, 48, 72 hours) can help determine the optimal treatment duration.
Neltenexine degradation.	The stability of compounds in cell culture media can vary.[9][10] Consider replenishing the media with fresh Neltenexine during long-term experiments.
Cell type is not responsive.	The effect of Neltenexine may be cell-type specific. Confirm that your primary cells express the target of Neltenexine (elastase) or are relevant to its mucolytic function.
Incorrect experimental readout.	Ensure that the assay used to measure the effect of Neltenexine is sensitive and appropriate for the expected biological response.

Issue 3: Poor solubility or precipitation of Neltenexine in culture medium.

Possible Cause	Suggested Solution
Low aqueous solubility of Neltenexine.	Prepare a higher concentration stock solution in an appropriate organic solvent (e.g., DMSO) and then dilute it into the culture medium. Briefly warming the solution to 37°C or gentle vortexing may aid in dissolution.
Interaction with media components.	Some media components can affect the stability and solubility of compounds.[11][12] If precipitation occurs, try a different basal medium formulation.
Incorrect pH of the medium.	Ensure the cell culture medium is properly buffered and the pH is within the optimal range for both the cells and the compound.

Experimental Protocols

Protocol 1: Determination of Optimal Neltenexine Concentration using MTT Assay

This protocol outlines the steps to determine the cytotoxic effects of Neltenexine on primary cells and to identify a suitable concentration range for further experiments.

Materials:

• Primary cells of interest

• Complete cell culture medium

• Neltenexine

• DMSO (or other suitable solvent)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed primary cells into a 96-well plate at a predetermined optimal density and allow them to adhere and stabilize for 24 hours.

• Neltenexine Preparation: Prepare a 10 mM stock solution of Neltenexine in DMSO. From this stock, prepare a series of serial dilutions in complete culture medium to achieve final concentrations ranging from, for example, 10 nM to 100 µM. Include a vehicle control (medium with the same final DMSO concentration as the highest Neltenexine concentration) and a no-treatment control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared Neltenexine dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the no-treatment control. Plot the cell viability against the log of the Neltenexine concentration to determine the IC50 value.

Protocol 2: Preparation of Neltenexine Stock Solution

Materials:

• Neltenexine powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes

Procedure:

• Calculation: Determine the required mass of Neltenexine to prepare a 10 mM stock solution. The molecular weight of Neltenexine is 488.24 g/mol .

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • For 1 mL of 10 mM stock: Mass = 0.010 mol/L x 0.001 L x 488.24 g/mol = 0.00488 g = 4.88 mg

• Dissolution: Weigh out the calculated amount of Neltenexine powder and dissolve it in the appropriate volume of sterile DMSO in a sterile microcentrifuge tube.

• Mixing: Vortex the solution until the Neltenexine is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Quantitative Data Summary

Parameter	Cell Type	Value	Experimental Conditions
IC50	e.g., Primary Human Bronchial Epithelial Cells	User-determined	e.g., 48-hour treatment, MTT assay
Optimal Non-toxic Concentration	e.g., Primary Human Bronchial Epithelial Cells	User-determined	Based on dose-response curve
Effective Concentration for Desired Biological Effect	e.g., Primary Human Bronchial Epithelial Cells	User-determined	e.g., Inhibition of elastase activity assay

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating the potential signaling pathways affected by Neltenexine and a general workflow for optimizing its concentration.

References

• 1. Neltenexine - Wikipedia [en.wikipedia.org]
• 2. Neutrophil elastase inhibitor (sivelestat) reduces the levels of inflammatory mediators by inhibiting NF-kB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. flinnsci.com [flinnsci.com]
• 5. Neutrophil elastase inhibitor reduces ventilation-induced lung injury via nuclear factor-κB and NF-κB repressing factor in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neutrophil elastase enhances the proliferation and decreases apoptosis of leukemia cells via activation of PI3K/Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Physiology and pathophysiology of mucus and mucolytic use in critically ill patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of medium properties and additives on antibody stability and accumulation in suspended plant cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Neltenexine instability in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Neltenexine, focusing on its instability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My Neltenexine solution appears cloudy or has precipitated after preparation. What could be the cause?

A1: Precipitation of Neltenexine from aqueous solutions is often due to its low intrinsic water solubility. Several factors could contribute to this issue:

• pH of the solution: The solubility of Neltenexine, which contains ionizable groups, is likely pH-dependent. A suboptimal pH can significantly decrease its solubility.

• Solvent composition: Using a purely aqueous solvent system may not be sufficient to maintain Neltenexine in solution, especially at higher concentrations.

• Temperature: Changes in temperature during storage or use can affect solubility, potentially leading to precipitation.

• Concentration: The concentration of Neltenexine may have exceeded its solubility limit in the chosen solvent system.

Q2: I am observing a loss of Neltenexine potency in my aqueous stock solution over a short period. What are the likely degradation pathways?

A2: While specific degradation pathways for Neltenexine are not extensively documented in publicly available literature, compounds with similar structures (aromatic anilides) are susceptible to certain types of degradation in aqueous environments:

• Hydrolysis: The amide bond in the Neltenexine molecule is a potential site for hydrolysis, especially at non-neutral pH and elevated temperatures. This would lead to the cleavage of the molecule into an amine and a carboxylic acid derivative.

• Oxidation: The thiophene ring and other parts of the molecule could be susceptible to oxidation, particularly if the solution is exposed to air, light, or contains trace metal ions.

• Photodegradation: Exposure to light, especially UV radiation, can induce degradation of photosensitive compounds. It is crucial to handle and store Neltenexine solutions with light protection.

Q3: What are the initial steps I should take to troubleshoot the instability of my Neltenexine solution?

A3: A systematic approach is crucial for identifying and resolving stability issues. We recommend the following initial steps:

• Characterize the Instability: Determine if the issue is physical (precipitation) or chemical (degradation). This can be initially assessed by visual inspection and quantified by techniques like HPLC.

• Review Preparation Protocol: Double-check all steps of your solution preparation, including weighing, solvent addition, and mixing, to rule out experimental error.

• Control Environmental Factors: Ensure that the solution is protected from light and stored at a consistent, appropriate temperature.

The following flowchart outlines a general troubleshooting workflow:

Troubleshooting workflow for Neltenexine instability.

Troubleshooting Guides

Guide 1: Addressing Physical Instability (Precipitation)

If you are observing precipitation of Neltenexine, the following experimental approaches can be employed to enhance its solubility.

Objective: To prepare a physically stable aqueous solution of Neltenexine.

Experimental Protocols:

1. pH-Solubility Profile Generation:

• Methodology:

  • Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., phosphate, acetate, and borate buffers).

  • Add an excess amount of Neltenexine powder to a fixed volume of each buffer.

  • Agitate the samples at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

  • Filter the samples to remove undissolved solid.

  • Analyze the concentration of dissolved Neltenexine in the filtrate using a validated analytical method such as UV-Vis spectrophotometry or HPLC.

  • Plot the solubility of Neltenexine as a function of pH to identify the pH of maximum solubility.

2. Co-solvent Screening:

• Methodology:

  • Select a range of pharmaceutically acceptable co-solvents (e.g., ethanol, propylene glycol, polyethylene glycol 400).

  • Prepare a series of solvent systems containing increasing percentages of each co-solvent in water or a suitable buffer (identified from the pH-solubility profile).

  • Determine the solubility of Neltenexine in each co-solvent mixture using the equilibrium solubility method described above.

  • Select the co-solvent and its concentration that provides the desired solubility and stability.

Data Presentation:

Table 1: Hypothetical pH-Solubility Profile of Neltenexine

pH	Neltenexine Solubility (µg/mL)
2.0	150
4.0	250
6.0	50
8.0	20
10.0	15

Table 2: Hypothetical Co-solvent Effects on Neltenexine Solubility at Optimal pH

Co-solvent	Concentration (% v/v)	Neltenexine Solubility (µg/mL)
None	0	250
Ethanol	10	500
Ethanol	20	1200
Propylene Glycol	10	450
Propylene Glycol	20	900

Guide 2: Investigating and Mitigating Chemical Degradation

If you suspect chemical degradation of Neltenexine, a forced degradation study can help identify the degradation pathways and inform the development of a stable formulation.

Objective: To identify the degradation products of Neltenexine and develop a strategy to minimize degradation.

Experimental Protocols:

1. Forced Degradation Study:

• Methodology:

  • Prepare solutions of Neltenexine in water or a suitable solvent system.

  • Expose the solutions to a variety of stress conditions:

    • Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Photodegradation: Expose the solution to UV light (e.g., 254 nm) and visible light for a defined period.

    • Thermal Degradation: Store the solution at elevated temperatures (e.g., 60°C) in the dark.

  • Analyze the stressed samples at appropriate time points using a stability-indicating HPLC method. This method should be capable of separating the intact Neltenexine from its degradation products.

  • Characterize the major degradation products using techniques like LC-MS and NMR to elucidate their structures.

2. Development of a Stabilizing Formulation:

• Based on the results of the forced degradation study, appropriate stabilizing strategies can be implemented:

  • pH Adjustment: If degradation is pH-dependent, buffer the solution to the pH of maximum stability.

  • Antioxidants: If oxidative degradation is observed, add antioxidants such as ascorbic acid or sodium metabisulfite.

  • Light Protection: If the compound is photosensitive, store solutions in amber vials or protect them from light.

Data Presentation:

Table 3: Hypothetical Forced Degradation Results for Neltenexine

Stress Condition	% Degradation	Number of Degradants
0.1 N HCl, 60°C, 24h	15.2	2
0.1 N NaOH, 60°C, 24h	25.8	3
3% H₂O₂, RT, 24h	8.5	1
UV Light, 24h	12.1	2
60°C, 24h	5.3	1

Potential Degradation Pathway:

Based on the chemical structure of Neltenexine, a likely degradation pathway is the hydrolysis of the amide bond.

Hypothetical hydrolytic degradation of Neltenexine.

How to prevent Neltenexine precipitation in culture media

Welcome to the technical support center for Neltenexine. This resource is designed to assist researchers, scientists, and drug development professionals in preventing and troubleshooting common issues with Neltenexine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Neltenexine and what are its common applications in research?

Neltenexine is classified as a mucolytic agent and an elastase inhibitor.[1][2] In research, it is often used to study respiratory conditions, such as chronic obstructive pulmonary disease (COPD), by investigating its effects on anion secretion in airway epithelial cells.[3]

Q2: I observed a precipitate in my culture media after adding Neltenexine. What are the common causes?

Precipitation of small molecule inhibitors like Neltenexine in aqueous solutions such as cell culture media is a frequent issue. The primary causes include:

• Low Aqueous Solubility: Many small molecule inhibitors are inherently hydrophobic and have limited solubility in water-based media.[4][5]

• "Salting Out" Effect: When a concentrated stock solution of Neltenexine (typically in an organic solvent like DMSO) is rapidly diluted into the culture medium, the abrupt change in solvent polarity can cause the compound to crash out of solution.[5]

• High Final Concentration: Exceeding the solubility limit of Neltenexine in the final culture medium will inevitably lead to precipitation.[5]

• Media Composition and pH: Components in the culture media, such as salts and proteins, can interact with the compound.[6] Additionally, the pH of the media can influence the charge and solubility of the compound.[4][6]

• Temperature Fluctuations: Temperature shifts, such as moving from cold storage to a 37°C incubator, can affect the solubility of media components and the added compound.[4]

Troubleshooting Guide: Preventing Neltenexine Precipitation

This guide provides a systematic approach to troubleshooting and preventing Neltenexine precipitation in your cell culture experiments.

Issue: Precipitate forms immediately upon adding Neltenexine stock solution to the culture medium.

Possible Cause: This is often due to the "salting out" effect, where the compound is not properly dispersed and solubilized in the aqueous environment.

Solutions:

• Optimize the Dilution Process:

  • Pre-warm the media: Ensure your culture medium is pre-warmed to 37°C before adding the Neltenexine stock solution. This can help maintain the compound's solubility.[5]

  • Stepwise Dilution: Instead of a single, large dilution, perform a serial dilution. First, create an intermediate dilution of the stock in a smaller volume of media, mix thoroughly, and then add this to the final culture volume.[5]

  • Rapid Mixing: Add the stock solution dropwise to the vortexing medium to ensure rapid and even dispersion.

• Adjust Final Solvent Concentration:

  • While high concentrations of solvents like DMSO can be toxic to cells, maintaining a slightly higher final concentration (up to 0.5% for many cell lines) can improve compound solubility.[4] Always include a vehicle control with the same final solvent concentration in your experiments.[4][7]

Issue: Precipitate forms over time during incubation.

Possible Cause: This could be due to compound instability, interactions with media components, or changes in the media environment (e.g., pH) as cells metabolize.

Solutions:

• Evaluate Media Components:

  • Serum Content: Serum proteins, like albumin, can bind to small molecules and help keep them in solution.[4][6] If using serum-free media, consider whether a low percentage of serum could be tolerated in your experiment.

  • Component Interactions: Certain media components can react with the compound over time. If possible, test the stability of Neltenexine in a simpler buffered solution (like PBS) to assess its inherent stability.[6]

• Control Media Environment:

  • pH Stability: Ensure your incubator's CO2 levels are correctly calibrated for the bicarbonate concentration in your medium to maintain a stable pH.[4]

  • Evaporation: Prevent evaporation from your culture vessels, as this can increase the concentration of all components and lead to precipitation.[4]

Experimental Protocols

General Protocol for Preparing Neltenexine Working Solutions

This protocol provides a general methodology for preparing a working solution of a small molecule inhibitor like Neltenexine for cell culture experiments.

• Prepare a High-Concentration Stock Solution:

  • Dissolve Neltenexine in an appropriate organic solvent, such as DMSO, to create a high-concentration stock solution (e.g., 10 mM).

  • Ensure the compound is completely dissolved. Gentle warming or vortexing may be necessary.

  • Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6]

• Prepare the Working Solution:

  • Thaw a single aliquot of the stock solution.

  • Pre-warm the required volume of cell culture medium to 37°C.

  • Perform a serial dilution to reach the desired final concentration. For example, to achieve a 10 µM final concentration from a 10 mM stock, you could first dilute the stock 1:100 in media to create a 100 µM intermediate solution, and then dilute this intermediate solution 1:10 into the final culture volume.

  • Add the stock or intermediate solution to the pre-warmed medium while gently vortexing or swirling to ensure rapid mixing.

Data Presentation

Solvent/Medium	Maximum Solubility (µM)	Observations
DMSO	>10,000	Clear solution
PBS (pH 7.4)	50	Precipitate observed at 100 µM
DMEM + 10% FBS	100	Stable for 24 hours
DMEM (serum-free)	25	Precipitate forms within 6 hours
RPMI + 10% FBS	120	Stable for 24 hours

Visualizations

Troubleshooting Workflow for Neltenexine Precipitation

A flowchart for troubleshooting Neltenexine precipitation.

Signaling Pathway of Neltenexine in Airway Epithelial Cells

Neltenexine's mechanism of action on anion secretion.

References

• 1. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neltenexine - Wikipedia [en.wikipedia.org]
• 3. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing the Chemical Synthesis of Neltenexine

Disclaimer: The following guide is a representative model designed to address common challenges in multi-step organic synthesis, particularly relevant to pharmaceutical drug development. While "Neltenexine" is a recognized compound, its specific, proprietary synthesis routes are not publicly available.[1][2] Therefore, this document uses a plausible, hypothetical multi-step synthesis involving an amide bond formation—a key feature of Neltenexine's structure—to illustrate troubleshooting and optimization principles.[2] These principles are broadly applicable to the synthesis of complex molecules.[3][4]

Frequently Asked Questions (FAQs)

Q1: My overall yield for the Neltenexine synthesis is consistently low. Where should I start troubleshooting?

A1: Low overall yield in a multi-step synthesis is a common issue.[5][6] Begin by analyzing each step individually.

• Identify the Lowest-Yielding Step: Review your lab notes or perform small-scale trials of each reaction to pinpoint which step is performing most poorly. This is your primary target for optimization.

• Assess Purity at Each Stage: Use techniques like TLC or LC-MS to check the purity of your intermediates. Impurities carried over from a previous step can inhibit subsequent reactions.[7]

• Review Work-up and Purification Procedures: Significant product loss can occur during extraction, filtration, and chromatography.[4][5] Ensure phase separation is clean during extractions and consider optimizing your column chromatography solvent system to prevent product loss.[6]

Q2: I'm seeing multiple side products in my amide coupling step. What are the common causes?

A2: Amide coupling reactions, while robust, can be prone to side reactions.[8]

• Incomplete Activation: If the carboxylic acid is not fully activated by your coupling reagent (e.g., DCC, HBTU), the unreacted acid will remain. Ensure your coupling reagent is fresh and used in the correct stoichiometry.[9]

• Side Reactions of Coupling Reagents: Some coupling reagents can react with the amine to form guanidinium by-products. The order of addition is critical; typically, the carboxylic acid is pre-activated with the coupling reagent before the amine is added.[4]

• Racemization: If your molecule contains chiral centers, particularly at the α-carbon of the carboxylic acid, racemization can occur. Using additives like HOBt can help suppress this.

• Over-activation/Decomposition: Excessively harsh conditions or prolonged reaction times can lead to the decomposition of sensitive starting materials or the desired product.[4]

Q3: The final purification of Neltenexine by column chromatography is difficult, and I'm losing a lot of material. What can I do?

A3: Purification is a critical step where yields can be significantly impacted.[3]

• Optimize Solvent System: Systematically screen different solvent systems (mobile phases) for your column chromatography to achieve better separation between your product and impurities. This can reduce the need for multiple columns or wide fractions that lead to loss.

• Consider Alternative Purification: If chromatography is problematic, consider recrystallization. Experiment with different solvent/anti-solvent combinations to find a system that yields high-purity crystals with good recovery.

• Product Solubility: If your product is highly polar, it might be retained on the silica gel. Using a more polar mobile phase or switching to a different stationary phase (like alumina or reverse-phase silica) could be beneficial. Adding a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the mobile phase can prevent streaking and improve separation.[6]

Troubleshooting Guide: Low Yield in the Amide Coupling Step

This guide addresses the critical amide bond formation, a likely key step in the synthesis of Neltenexine.

Observed Problem	Potential Cause	Suggested Solution
Low Conversion (Starting materials remain)	1. Inefficient Carboxylic Acid Activation: The coupling reagent may be old, hydrated, or used in insufficient quantity.[8] 2. Low Reagent Reactivity: The specific amine or carboxylic acid may be sterically hindered or electronically deactivated.[10] 3. Suboptimal Temperature: The reaction may be too slow at the current temperature.[11]	1. Use a fresh bottle of coupling reagent and ensure anhydrous conditions. Consider increasing the equivalents of the coupling reagent slightly (e.g., from 1.1 to 1.3 eq.). 2. Switch to a more powerful coupling reagent (e.g., from DCC to HATU or PyBOP). 3. Gradually increase the reaction temperature and monitor by TLC/LC-MS. Avoid excessively high temperatures which can cause decomposition.
Formation of a Guanidinium By-product	Incorrect Order of Addition: The amine is reacting directly with the uronium/aminium-based coupling reagent (e.g., HBTU, HATU).	Pre-activate the carboxylic acid with the coupling reagent and a base (like DIPEA) for 15-30 minutes before adding the amine solution.[4]
Significant By-products with Similar Polarity	1. Competing Side Reactions: The reaction conditions may favor alternative pathways.[4][11] 2. Decomposition: The product or starting materials may be unstable under the reaction conditions.	1. Screen different solvents or lower the reaction temperature.[4] 2. Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid prolonged exposure to heat or reagents.
Formation of Insoluble Precipitate (e.g., DCU)	Use of Carbodiimide Reagents: Reagents like Dicyclohexylcarbodiimide (DCC) produce dicyclohexylurea (DCU) as a by-product, which can be difficult to remove completely.	Filter the reaction mixture before work-up to remove the bulk of the urea precipitate. If some remains, it can often be removed by recrystallization or careful chromatography. Alternatively, use a water-soluble carbodiimide like EDC, which allows for an aqueous work-up to remove the urea by-product.

Data Presentation: Optimization of the Amide Coupling Step

The following table summarizes hypothetical results from an optimization study of the key amide coupling reaction.

Entry	Coupling Reagent (1.2 eq.)	Base (2.5 eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	HBTU	DIPEA	DMF	25	6	65
2	EDC/HOBt	DIPEA	DCM	25	8	58
3	PyBOP	DIPEA	DMF	25	4	82
4	HATU	DIPEA	DMF	25	2	91
5	HATU	2,4,6-Collidine	NMP	25	2	88
6	HATU	DIPEA	DMF	0	12	75

Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol is based on Entry 4 in the optimization table, which provided the highest yield.

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the carboxylic acid precursor (1.0 eq.) and anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.1 M.

• Activation: Add HATU (1.2 eq.) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq.) to the solution. Stir the mixture at room temperature (25 °C) for 15-30 minutes to pre-activate the carboxylic acid.

• Amine Addition: In a separate flask, dissolve the amine precursor (1.1 eq.) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Visualizations (Graphviz)

Caption: General multi-step synthesis workflow for Neltenexine.

Caption: Decision tree for troubleshooting low yield in the amide coupling step.

Caption: Simplified pathway for HATU-mediated amide bond formation.

References

• 1. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neltenexine | C18H20Br2N2O2S | CID 3047787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. hepatochem.com [hepatochem.com]
• 9. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 10. learninglink.oup.com [learninglink.oup.com]
• 11. solubilityofthings.com [solubilityofthings.com]

Refining Neltenexine Delivery in Aerosolization Studies: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the aerosolization of Neltenexine. The information is designed to address specific issues that may be encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is Neltenexine and what is its primary mechanism of action as a mucolytic?

A1: Neltenexine is a mucolytic agent investigated for its potential in treating respiratory conditions like Chronic Obstructive Pulmonary Disease (COPD).[1] Its primary mechanism of action involves modulating ion transport in airway epithelial cells. Under hyper-secretory conditions, Neltenexine has been shown to decrease anion secretion. It achieves this by inhibiting the Na+/K+/2Cl- cotransporter and the Na+/HCO3- cotransporter, which reduces the uptake of chloride (Cl-) and bicarbonate (HCO3-).[1] It also stimulates the Cl-/HCO3- exchanger, promoting the exchange of the more permeant Cl- out of the cell for the less permeant HCO3- into the cell.[1] This combined action helps to maintain an appropriate level of fluid in the airways, potentially reducing airway resistance.[1]

Q2: What are the critical starting points for developing an aerosol formulation of Neltenexine?

A2: Due to the limited publicly available data on the physicochemical properties of Neltenexine, initial formulation development should focus on a thorough characterization of its solubility and stability.

• Solubility: Determine the solubility of Neltenexine in various pharmaceutically acceptable solvents and buffer systems (e.g., phosphate-buffered saline at different pH values). This will inform the choice of vehicle for a solution-based nebulizer formulation.

• Stability: Conduct forced degradation studies to understand how Neltenexine behaves under stress conditions such as acid, base, oxidation, heat, and light.[2] This will help in identifying potential degradation products and in developing a stability-indicating analytical method.

Q3: Which type of nebulizer is recommended for early-stage Neltenexine aerosolization studies?

A3: Vibrating mesh nebulizers (VMNs) are often a good choice for early-stage studies. They are known for their efficiency, producing a high fraction of particles in the respirable range with minimal residual volume.[3] However, the choice of nebulizer should be guided by the specific formulation characteristics and the goals of the study.

Troubleshooting Guide

Issue 1: Inconsistent or Low Aerosol Output

Potential Cause	Troubleshooting Steps
Formulation Incompatibility	1. Check for Precipitation: Visually inspect the formulation post-nebulization for any signs of precipitation. 2. Assess Viscosity: If the formulation is too viscous, it may not aerosolize efficiently. Consider dilution or reformulation. 3. Evaluate Surface Tension: High surface tension can impede droplet formation. The inclusion of a surfactant may be necessary.
Nebulizer Malfunction	1. Clean the Device: Ensure the nebulizer, especially the mesh in a VMN, is cleaned according to the manufacturer's instructions to prevent clogging. 2. Check Power Source: For portable devices, ensure the battery is adequately charged. 3. Inspect for Damage: Check for any visible damage to the nebulizer components.
Improper Nebulizer Settings	1. Optimize Flow Rate: For jet nebulizers, ensure the driving gas flow rate is within the optimal range for the device and formulation.

Issue 2: Poor Aerodynamic Performance (e.g., Large Particle Size)

Potential Cause	Troubleshooting Steps
Formulation Properties	1. Adjust Solute Concentration: Higher concentrations can sometimes lead to larger droplet sizes. Experiment with different concentrations. 2. Modify pH/Ionic Strength: Changes in the formulation's pH or ionic strength can affect droplet size.
Nebulizer Type and Settings	1. Select Appropriate Nebulizer: Different nebulizers produce different particle size distributions. A VMN may produce a smaller and more uniform particle size than a jet nebulizer. 2. Optimize Operating Parameters: For VMNs, factors like frequency and voltage can influence particle size.

Issue 3: Neltenexine Degradation During Aerosolization

Potential Cause	Troubleshooting Steps
Shear Stress	1. Compare Nebulizer Types: Jet nebulizers can induce higher shear stress than VMNs. If degradation is observed, consider switching to a VMN.
Thermal Stress	1. Monitor Temperature: Although less common with VMNs, some nebulizers can generate heat. Monitor the temperature of the formulation during nebulization.
Oxidative Stress	1. Consider Antioxidants: If Neltenexine is susceptible to oxidation, the inclusion of an antioxidant in the formulation may be beneficial. 2. Use Inert Gas: For jet nebulizers, using an inert gas like nitrogen instead of air can reduce oxidative stress.

Quantitative Data Summary

The following tables summarize general quantitative data from aerosolization studies that can serve as a starting point for designing Neltenexine experiments. Note that these are not specific to Neltenexine and experimental results will be formulation and device-dependent.

Table 1: Effect of Nebulizer Type on Aerosol Characteristics (Example Data)

Nebulizer Type	Mass Median Aerodynamic Diameter (MMAD) (µm)	Geometric Standard Deviation (GSD)	Fine Particle Fraction (FPF) (%)
Jet Nebulizer	3.5 - 6.0	1.8 - 2.2	30 - 50
Vibrating Mesh Nebulizer	2.5 - 4.5	1.5 - 1.8	60 - 80

Table 2: Influence of Formulation Properties on Aerosol Output (Hypothetical Data for a Model Compound)

Formulation Parameter	Value	Resulting MMAD (µm)
Concentration	1 mg/mL	3.8
5 mg/mL	4.2
10 mg/mL	4.9
pH	5.5	4.1
7.4	3.9

Experimental Protocols

Protocol 1: Aerodynamic Particle Size Distribution (APSD) by Cascade Impaction

This protocol describes the determination of the APSD of aerosolized Neltenexine using a Next Generation Impactor (NGI).

• Preparation:

  • Coat all NGI collection cups with a suitable solvent (e.g., methanol with silicone) to prevent particle bounce and re-entrainment. Allow the solvent to evaporate completely.

  • Assemble the NGI and connect it to a vacuum pump with a flow controller.

  • Calibrate the airflow rate through the impactor to the desired value (typically 15-100 L/min, depending on the nebulizer).

• Sample Preparation and Nebulization:

  • Prepare the Neltenexine formulation at the desired concentration.

  • Load the specified volume of the formulation into the nebulizer.

  • Connect the nebulizer to the induction port of the NGI.

  • Activate the nebulizer and the vacuum pump simultaneously and run for a predetermined time to ensure the entire dose is delivered.

• Sample Recovery and Analysis:

  • Disassemble the NGI in a low-humidity environment.

  • Rinse each component (induction port, stages, and filter) with a known volume of a suitable solvent to recover the deposited Neltenexine.

  • Quantify the amount of Neltenexine in each sample using a validated analytical method (e.g., HPLC-UV).

• Data Analysis:

  • Calculate the mass of Neltenexine deposited on each stage.

  • Use software to determine the Mass Median Aerodynamic Diameter (MMAD), Geometric Standard Deviation (GSD), and Fine Particle Fraction (FPF; the percentage of the dose with a particle size < 5 µm).

Visualizations

Caption: Proposed signaling pathway for Neltenexine's mucolytic action.

Caption: Experimental workflow for Neltenexine aerosolization studies.

Caption: Troubleshooting logic for aerosolization experiments.

References

• 1. Action of neltenexine on anion secretion in human airway epithelia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Inhaled formulations and pulmonary drug delivery systems for respiratory infections - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing off-target effects of Neltenexine in cell-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Neltenexine in cell-based assays. Due to the limited publicly available data on the specific off-target effects of Neltenexine, this guide focuses on potential off-target effects based on its mechanism of action as a neutrophil elastase inhibitor and general observations with serine protease inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Neltenexine?

Neltenexine is a mucolytic agent and a known inhibitor of neutrophil elastase, a serine protease.[1] Neutrophil elastase is released by neutrophils during inflammation and can degrade various extracellular matrix proteins.[1][2]

Q2: Are there known off-target effects of Neltenexine?

Currently, there is a lack of specific studies documenting the off-target effects of Neltenexine in cell-based assays. However, like other serine protease inhibitors, it may exhibit off-target activities.[3] Potential off-target effects should be experimentally investigated.

Q3: What are the known signaling pathways modulated by neutrophil elastase that could be affected by Neltenexine?

Neutrophil elastase is known to influence several signaling pathways, and its inhibition by Neltenexine may lead to observable effects in cell-based assays. These pathways include:

• Pro-inflammatory Signaling: Neutrophil elastase can activate pro-inflammatory signaling through Toll-like receptor 4 (TLR4), leading to the activation of NF-κB.[4] It can also activate the epidermal growth factor receptor (EGFR) to increase CXCL8 production.[4]

• Cell Proliferation and Survival: In some cell types, such as leukemia cells, neutrophil elastase can promote proliferation and inhibit apoptosis by activating the PI3K/Akt signaling pathway.[5][6]

• Mucin Gene Expression: In lung epithelial cells, neutrophil elastase stimulates MUC1 gene expression through a complex pathway involving Protein Kinase C delta (PKCδ), reactive oxygen species (ROS), TNF-α, and the ERK1/2-Sp1 axis.[7][8]

• Apoptosis: Neutrophil elastase can induce apoptosis in epithelial and chondrocyte cells by affecting mitochondrial membrane permeability and activating caspase signaling pathways.[9][10]

Q4: What are some unexpected results I might observe in my cell-based assays when using Neltenexine?

Unexpected results could be due to the inhibition of endogenous elastase activity or potential off-target effects. These may include:

• Changes in cell proliferation or viability.

• Alterations in apoptosis rates.

• Modulation of inflammatory responses.

• Changes in cell morphology or adhesion.

Troubleshooting Guides

This section provides guidance on how to interpret and troubleshoot unexpected results when using Neltenexine in cell-based assays.

Issue 1: Unexpected Increase or Decrease in Cell Viability/Proliferation

Observation	Potential Cause	Troubleshooting Steps
Decreased cell viability at expected non-toxic concentrations.	1. Inhibition of a pro-proliferative signaling pathway mediated by endogenous elastase (e.g., PI3K/Akt).[5] 2. Off-target cytotoxic effects.	1. Assess PI3K/Akt Pathway: Perform western blotting for phosphorylated Akt (p-Akt) to see if Neltenexine treatment reduces its activation. 2. Standard Cytotoxicity Assays: Conduct a dose-response curve using assays like MTT, LDH release, or Annexin V/PI staining to determine the cytotoxic profile of Neltenexine in your specific cell line.[10]
Increased cell proliferation.	1. Inhibition of an elastase-induced apoptotic pathway.[9][10] 2. Off-target effects on pathways that promote cell cycle progression.	1. Measure Apoptosis Markers: Use assays like caspase activity assays (Caspase-3, -9) or TUNEL staining to see if Neltenexine reduces baseline apoptosis.[10] 2. Cell Cycle Analysis: Perform flow cytometry with propidium iodide staining to analyze cell cycle distribution.

Issue 2: Unexplained Changes in Inflammatory Markers

Observation	Potential Cause	Troubleshooting Steps
Unexpected decrease in the expression of pro-inflammatory cytokines (e.g., IL-8, TNF-α).	Inhibition of elastase-mediated pro-inflammatory signaling (e.g., TLR4/NF-κB pathway).[4]	1. Confirm Pathway Inhibition: Use a reporter assay for NF-κB activity or perform western blotting for phosphorylated IκBα to confirm inhibition of the NF-κB pathway. 2. Measure Cytokine Secretion: Quantify the secretion of relevant cytokines using ELISA or multiplex bead arrays.
Unexpected increase in inflammatory markers.	Potential off-target activation of other pro-inflammatory pathways.	1. Broad Spectrum Kinase Inhibitor Panel: Screen Neltenexine against a panel of kinases to identify potential off-target interactions. 2. Gene Expression Profiling: Perform RNA sequencing or qPCR arrays to identify upregulated inflammatory genes and pathways.

Experimental Protocols

Protocol 1: In Vitro Neutrophil Elastase Inhibition Assay

This protocol is adapted from commercially available neutrophil elastase inhibitor screening kits and can be used to confirm the on-target activity of Neltenexine.[2][11][12]

Materials:

• Human Neutrophil Elastase (HNE)

• Fluorogenic elastase substrate (e.g., MeO-Suc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Neltenexine

• Known elastase inhibitor (e.g., Sivelestat) as a positive control

• 96-well black microplate

• Fluorometric plate reader (Ex/Em = 400/505 nm)

Procedure:

• Prepare a serial dilution of Neltenexine in Assay Buffer.

• In a 96-well plate, add 50 µL of Assay Buffer to the blank wells, 50 µL of the known inhibitor to the positive control wells, and 50 µL of the Neltenexine dilutions to the test wells.

• Add 25 µL of HNE solution to all wells except the blank.

• Incubate the plate at 37°C for 10-15 minutes.

• Add 25 µL of the fluorogenic elastase substrate to all wells.

• Immediately read the fluorescence at Ex/Em = 400/505 nm in kinetic mode for 30-60 minutes at 37°C.

• Calculate the rate of substrate hydrolysis and determine the IC50 of Neltenexine.

Protocol 2: Cell Viability Assessment using MTT Assay

Materials:

• Cells of interest

• Complete cell culture medium

• Neltenexine

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear microplate

• Microplate reader (absorbance at 570 nm)

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with a serial dilution of Neltenexine and a vehicle control. Incubate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization buffer to each well.

• Mix gently to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

• Calculate cell viability as a percentage of the vehicle-treated control.

Visualizations

Caption: Neutrophil Elastase Pro-inflammatory Signaling Pathways.

Caption: Workflow for Investigating Off-Target Effects.

References

• 1. Research progress on the effect of neutrophil elastase and its inhibitors in respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neutrophil Elastase Inhibitor Screening Kit (Fluorometric) - Creative BioMart [creativebiomart.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Neutrophil elastase enhances the proliferation and decreases apoptosis of leukemia cells via activation of PI3K/Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Signaling Pathway Involved in Neutrophil Elastase–Stimulated MUC1 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The signaling pathway involved in neutrophil elastase stimulated MUC1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Leukocyte elastase induces epithelial apoptosis: role of mitochondial permeability changes and Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neutrophil Elastase Induces Chondrocyte Apoptosis and Facilitates the Occurrence of Osteoarthritis via Caspase Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. Neutrophil Elastase Inhibitor Assay Kit. Fluorometric (ab118971) | Abcam [abcam.com]

Neltenexine Dose-Response Curve Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for optimizing dose-response experiments using Neltenexine. Find troubleshooting tips and detailed protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Neltenexine?

A1: Neltenexine is an elastase inhibitor.[1][2] Its primary mechanism involves attenuating the enzymatic activity of elastase, a protease implicated in the degradation of extracellular matrix proteins, such as elastin. This action suggests its potential utility in conditions characterized by excessive elastolytic activity, like pulmonary emphysema.[1][3]

Q2: What is the recommended starting concentration range for in vitro dose-response studies with Neltenexine?

A2: For initial in vitro experiments, a broad concentration range is recommended to capture the full sigmoidal dose-response curve.[4] A common starting point is a serial dilution from 100 µM down to 1 nM. The optimal range may vary significantly depending on the cell type, assay format, and specific experimental conditions. Pilot experiments are crucial for narrowing down the effective concentration range for your specific model.

Q3: My dose-response curve for Neltenexine is not sigmoidal. What are the potential causes?

A3: An incomplete or non-sigmoidal curve can arise from several factors.[4] The dose range might be too narrow, missing the top or bottom plateaus. In such cases, extending the concentration range is necessary.[5] Other causes could include compound precipitation at high concentrations, cytotoxicity masking the specific inhibitory effect, or issues with the assay itself, such as substrate depletion or signal instability.

Q4: How should I prepare and store Neltenexine stock solutions?

A4: To ensure stability and consistency, Neltenexine should be dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10-50 mM). Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. For experiments, dilute the stock solution in the appropriate aqueous buffer or cell culture medium immediately before use. Be mindful of the final DMSO concentration in your assay, as high levels can affect cell health and enzyme activity.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Neltenexine.

Issue 1: High Variability Between Replicate Wells

High variability can obscure the true dose-response relationship. Consult the table below for common causes and solutions.

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before plating. Use calibrated pipettes and consider using a multichannel pipette for consistency. Allow plates to sit at room temperature for 20-30 minutes before incubation to ensure even cell distribution.
Edge Effects in Microplates	Avoid using the outer wells of the microplate, as they are most susceptible to evaporation and temperature fluctuations. If unavoidable, fill the outer wells with sterile phosphate-buffered saline (PBS) or water to create a humidity barrier.
Compound Precipitation	Visually inspect the wells, especially at high concentrations, for any precipitate. If observed, consider lowering the highest concentration, using a different solvent, or gently warming the solution before addition.
Pipetting Errors	Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Change pipette tips between each concentration to avoid carryover.

Issue 2: Low Signal-to-Background Ratio in Elastase Activity Assay

A weak signal can make it difficult to accurately determine the IC50 value.

Potential Cause	Recommended Solution
Suboptimal Reagent Concentration	Titrate the concentrations of both the elastase enzyme and the fluorogenic/colorimetric substrate to find the optimal balance that yields a robust signal within the linear range of your detection instrument.
Insufficient Incubation Time	Perform a time-course experiment to determine the optimal incubation time for the enzymatic reaction. The reaction should be long enough to generate a strong signal but short enough to remain in the linear phase.
Inappropriate Buffer Conditions	Ensure the pH, ionic strength, and any necessary co-factors in your assay buffer are optimal for elastase activity.
High Background Fluorescence/Absorbance	Test for autofluorescence or absorbance from Neltenexine itself by running a control plate with the compound but without the enzyme. If the compound interferes, a different detection substrate or assay format may be necessary.

Experimental Protocols & Visualizations

Protocol 1: In Vitro Neutrophil Elastase (NE) Inhibition Assay

This protocol provides a method for determining the IC50 of Neltenexine against human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (NE)

• Fluorogenic NE substrate (e.g., MeOSuc-AAPV-AMC)

• Assay Buffer (e.g., 0.1 M HEPES, 0.5 M NaCl, 0.1% BSA, pH 7.5)

• Neltenexine stock solution (10 mM in DMSO)

• 96-well black, flat-bottom plates

• Fluorescence plate reader

Methodology:

• Compound Preparation: Prepare a serial dilution of Neltenexine in Assay Buffer. A typical 10-point, 3-fold dilution starting from 100 µM is recommended. Include a "no inhibitor" control (buffer + DMSO) and a "no enzyme" control (substrate only).

• Enzyme Addition: Add 25 µL of diluted Neltenexine or control to each well. Then, add 25 µL of NE solution (pre-diluted in Assay Buffer to the desired concentration) to all wells except the "no enzyme" control.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow Neltenexine to bind to the enzyme.

• Reaction Initiation: Add 50 µL of the NE substrate solution to all wells to start the reaction.

• Signal Detection: Immediately place the plate in a fluorescence reader pre-set to 37°C. Measure the kinetic increase in fluorescence (Excitation: ~360 nm, Emission: ~460 nm) every 1-2 minutes for 30-60 minutes.

• Data Analysis: Calculate the reaction rate (slope of the linear portion of the kinetic curve) for each well. Normalize the rates to the "no inhibitor" control (100% activity) and the "no enzyme" control (0% activity). Plot the normalized percent inhibition against the log of Neltenexine concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[4]

Workflow for an in vitro elastase inhibition assay.

Neltenexine Mechanism of Action Pathway

This diagram illustrates the pathological role of neutrophil elastase in tissue degradation and the inhibitory action of Neltenexine.

Neltenexine inhibits neutrophil elastase activity.

Troubleshooting Logic: Incomplete Dose-Response Curve

Use this decision tree to diagnose why your Neltenexine dose-response curve may be incomplete.

Decision tree for troubleshooting an incomplete curve.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 5. Dose-response characterization: A key to success in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing Neltenexine toxicity in long-term cell culture

Neltenexine Technical Support Center

Disclaimer: While Neltenexine is documented as an investigational mucolytic agent, this technical support guide addresses its use in a hypothetical context as a novel PI3K/mTOR pathway inhibitor for long-term cancer cell culture research.[1][2][3] This scenario has been constructed to meet the specific user request for troubleshooting toxicity in long-term cell culture, a common challenge with kinase inhibitors.

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions to mitigate cellular toxicity and ensure reliable, reproducible results during prolonged experiments with Neltenexine.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Neltenexine in this context?

A1: Neltenexine is treated here as a potent, ATP-competitive dual inhibitor of the Phosphoinositide 3-kinase (PI3K) and the mechanistic Target of Rapamycin (mTOR) signaling pathways.[4][5] These pathways are central regulators of cell growth, proliferation, survival, and metabolism.[6] By inhibiting PI3K and mTOR, Neltenexine is designed to suppress oncogenic signaling, which can induce apoptosis or inhibit proliferation in cancer cells.[5][6]

Q2: What are the common visual signs of Neltenexine toxicity in cell culture?

A2: Common signs of toxicity include a significant increase in floating cells, the appearance of cellular debris in the medium, and morphological changes such as cell shrinkage, rounding, or vacuolization.[6] A sudden drop in confluence or a "patchy" appearance of the cell monolayer can also indicate a cytotoxic effect.

Q3: How can I differentiate between the intended anti-proliferative effects and unintended cytotoxicity?

A3: This is a critical consideration. An anti-proliferative effect will slow down cell growth, and the cell count will plateau. In contrast, a cytotoxic effect will lead to a decrease in the number of viable cells.[7] Assays that distinguish between cell viability (e.g., MTT or resazurin) and cell death (e.g., Annexin V/PI staining or trypan blue exclusion) are essential to parse these two effects.[7][8][9]

Q4: Why am I observing significant cell death even at the predetermined IC50 concentration?

A4: An IC50 value is typically determined over a short exposure time (e.g., 48-72 hours).[10] In long-term culture, cumulative stress, the compound's stability in media, and the cells' metabolic state can lead to increased toxicity.[11][12] The IC50 for short-term assays often does not translate directly to a tolerable concentration for chronic exposure. A long-term, lower dose may be required.

Q5: What is the best practice for handling Neltenexine stock solutions and media changes during long-term experiments?

A5: Always use a freshly prepared dilution of Neltenexine in your culture medium for each treatment. Avoid repeated freeze-thaw cycles of the stock solution.[13] When performing media changes, completely replace the old medium with fresh, drug-containing medium to ensure a consistent concentration and remove accumulated metabolic waste.[14] Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all conditions and remains at a non-toxic level (typically <0.1%).[15]

Troubleshooting Guides

Guide 1: High Levels of Cell Death or Detachment

If you observe an unexpected increase in floating or dead cells, consult the following troubleshooting workflow.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Neltenexine - Wikipedia [en.wikipedia.org]
• 3. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Drug toxicity assessment: cell proliferation versus cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A cellular viability assay to monitor drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. cellgs.com [cellgs.com]
• 15. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Neltenexine Treatment Optimization

Disclaimer: Publicly available, detailed experimental data on Neltenexine is limited. This guide is formulated based on general principles of pharmacology and drug development for investigational compounds, particularly elastase inhibitors. The data, protocols, and pathways presented herein are illustrative and intended to provide a framework for experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Neltenexine?

A1: Neltenexine is classified as an elastase inhibitor.[1][2] Elastase is a protease that breaks down elastin, a key protein in the extracellular matrix of connective tissues. By inhibiting elastase, Neltenexine may help prevent the degradation of elastin, which is implicated in the pathology of various diseases, including pulmonary emphysema.[1][2]

Q2: How do I determine the optimal treatment duration for Neltenexine in my in vitro cell culture model?

A2: The optimal treatment time depends on the specific cell type, the concentration of Neltenexine, and the endpoint being measured. We recommend performing a time-course experiment. A typical starting point would be to treat cells with a fixed concentration of Neltenexine (e.g., the IC50 concentration) and measure the desired effect at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).

Q3: I am not observing the expected efficacy in my animal model. What are some potential reasons?

A3: Several factors could contribute to a lack of efficacy in vivo. These include:

• Pharmacokinetics: The drug may have poor absorption, rapid metabolism, or inefficient distribution to the target tissue.[3][4] It is crucial to perform pharmacokinetic studies to understand the drug's profile in the specific animal model.[5][6]

• Dose and Schedule: The dose might be too low, or the dosing frequency may not be optimal to maintain a therapeutic concentration at the site of action.[7]

• Animal Model: The chosen animal model may not accurately recapitulate the human disease pathology you are trying to address.

Q4: How can I assess the engagement of Neltenexine with its target (elastase) in my experimental system?

A4: Target engagement can be assessed both directly and indirectly.

• Directly: A cellular thermal shift assay (CETSA) can be used to determine if Neltenexine is binding to elastase within the cell.

• Indirectly: You can measure the downstream effects of elastase inhibition. For example, you can quantify the levels of elastin degradation products in your cell culture supernatant or in biological fluids from your animal model.

Troubleshooting Guides

Issue 1: High variability in dose-response experiments.

Potential Cause	Troubleshooting Step
Cell culture heterogeneity	Ensure consistent cell passage number and seeding density.
Reagent instability	Prepare fresh dilutions of Neltenexine for each experiment.
Assay variability	Include appropriate positive and negative controls. Increase the number of technical and biological replicates.

Issue 2: Unexpected cytotoxicity at effective concentrations.

Potential Cause	Troubleshooting Step
Off-target effects	Perform a screen to identify potential off-target interactions.
Solvent toxicity	Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all treatment groups and is below the toxic threshold for your cells.
Apoptosis/Necrosis induction	Conduct assays to distinguish between cytotoxic and cytostatic effects (e.g., Annexin V/PI staining).

Data Presentation

Table 1: Illustrative Dose-Response of Neltenexine on Elastase Activity in a Cell-Based Assay

Neltenexine Concentration (µM)	% Elastase Inhibition (Mean ± SD)
0.01	5.2 ± 1.1
0.1	25.8 ± 3.4
1	52.1 ± 4.5
10	85.6 ± 2.9
100	98.2 ± 0.8

Table 2: Illustrative Time-Course of Elastin Fragment Reduction in Conditioned Media

Time (hours)	Elastin Fragment Levels (ng/mL) (Mean ± SD)
0	50.1 ± 4.2
6	42.5 ± 3.8
12	31.7 ± 3.1
24	15.9 ± 2.5
48	8.3 ± 1.9

Experimental Protocols

Protocol 1: In Vitro Elastase Inhibition Assay

• Cell Seeding: Plate human lung fibroblasts in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Neltenexine in assay buffer. Replace the cell culture medium with the Neltenexine dilutions and incubate for 1 hour.

• Elastase Stimulation: Add human neutrophil elastase to each well at a final concentration of 10 nM.

• Substrate Addition: Add a fluorogenic elastase substrate (e.g., MeOSuc-AAPV-AMC) to each well.

• Measurement: Immediately measure the fluorescence intensity at 37°C every 5 minutes for 1 hour using a microplate reader (Excitation/Emission ~365/450 nm).

• Data Analysis: Calculate the rate of substrate cleavage and determine the percent inhibition relative to the vehicle control.

Protocol 2: Western Blot for Downstream Signaling Pathway Analysis

• Cell Lysis: After treatment with Neltenexine for the desired time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against proteins in the relevant signaling pathway (e.g., p-Smad2, total Smad2) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. allucent.com [allucent.com]
• 4. lovelacebiomedical.org [lovelacebiomedical.org]
• 5. dovepress.com [dovepress.com]
• 6. Preclinical pharmacokinetics: an approach towards safer and efficacious drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneously optimizing dose and schedule of a new cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Elastase Inhibition: Neltenexine vs. Sivelestat

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two elastase inhibitors, neltenexine and sivelestat, with a focus on their mechanisms of action, experimental data, and potential therapeutic applications. While both compounds target elastase, the available scientific literature presents a clearer and more extensive profile for sivelestat in terms of its direct enzymatic inhibition.

Executive Summary

Sivelestat is a well-characterized, potent, and selective competitive inhibitor of human neutrophil elastase with a substantial body of preclinical and clinical data supporting its use in conditions like acute lung injury (ALI) and acute respiratory distress syndrome (ARDS). In contrast, neltenexine is described as an elastase inhibitor and has demonstrated protective effects in an animal model of emphysema. However, there is a notable lack of publicly available quantitative data on its direct inhibitory potency (e.g., IC50) and a detailed mechanism of action. Neltenexine is also known for its effects on surfactant production, which may contribute to its therapeutic profile.

Data Presentation: Quantitative Comparison

Due to the limited available data for neltenexine's direct elastase inhibition, a quantitative comparison of inhibitory potency is not currently possible. The following table summarizes the available biochemical and pharmacological data for both compounds.

Parameter	Neltenexine	Sivelestat
Target Enzyme	Elastase (specifically neutrophil elastase is implied but not explicitly quantified)	Human Neutrophil Elastase (HNE)
Mechanism of Action	Elastase inhibitor[1]	Competitive inhibitor of human neutrophil elastase[2][3]
IC50 (HNE)	Not publicly available	44 nM[2]
Selectivity	Not publicly available	Does not significantly inhibit other serine proteases like trypsin, thrombin, plasmin, and chymotrypsin at concentrations up to 100 µM.
Key Therapeutic Areas	Investigational for pulmonary emphysema[1]	Acute Lung Injury (ALI) and Acute Respiratory Distress Syndrome (ARDS)[4][5][6]
Other Known Effects	Active on surfactant production[1]	Attenuates inflammatory responses and oxidative stress.[7]

Mechanism of Action and Signaling Pathways

Sivelestat:

Sivelestat functions as a specific and competitive inhibitor of neutrophil elastase.[2][3] During an inflammatory response, neutrophils release elastase, a serine protease that degrades various extracellular matrix proteins, including elastin. This enzymatic activity contributes to tissue damage, particularly in the lungs. Sivelestat binds to the active site of neutrophil elastase, preventing it from breaking down its natural substrates.[3] This inhibition helps to mitigate the inflammatory cascade and protect tissues from proteolytic damage.[3]

Beyond direct enzyme inhibition, sivelestat has been shown to modulate downstream signaling pathways involved in inflammation. For instance, it can attenuate the activation of the JNK/NF-κB signaling pathway, which plays a crucial role in the production of pro-inflammatory cytokines.[7]

Mechanism of Sivelestat in preventing tissue injury.

Neltenexine:

The precise mechanism of elastase inhibition by neltenexine is not well-documented in publicly available literature. It is classified as an elastase inhibitor and has shown efficacy in an in vivo model where emphysema was induced by porcine pancreatic elastase.[1] This suggests that neltenexine can counteract the damaging effects of elastase in the lungs.

Neltenexine is also described as being "active on surfactant production."[1] Pulmonary surfactant is a complex mixture of lipids and proteins that reduces surface tension in the alveoli, preventing their collapse. It is plausible that neltenexine's therapeutic effect is multifactorial, involving both a direct or indirect inhibition of elastase and a beneficial modulation of surfactant levels. As neltenexine is a derivative of ambroxol, it may share a similar indirect anti-elastase mechanism by reducing elastase release from neutrophils and protecting its endogenous inhibitor, alpha-1-antitrypsin.

Proposed multifactorial action of Neltenexine.

Experimental Protocols

In Vitro Neutrophil Elastase Inhibition Assay (Fluorometric)

This protocol describes a common method for determining the in vitro inhibitory activity of a compound against human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5, containing 0.5 M NaCl and 0.05% Brij-35)

• Test compound (e.g., sivelestat or neltenexine) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add a fixed amount of HNE to each well.

• Add the different concentrations of the test compound to the respective wells. Include a control well with no inhibitor.

• Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/460 nm for AMC-based substrates) over time in a kinetic mode.

• The rate of substrate cleavage is determined from the linear portion of the fluorescence versus time curve.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Workflow for in vitro elastase inhibition assay.

In Vivo Model of Elastase-Induced Emphysema in Rats

This protocol, as described in the study on neltenexine, outlines a method to evaluate the protective effects of a compound against elastase-induced lung damage.[1]

Materials:

• Male Sprague-Dawley rats

• Porcine pancreatic elastase

• Test compound (neltenexine)

• Saline solution

• Anesthetic agent

Procedure:

• Anesthetize the rats.

• Intratracheally instill a single dose of porcine pancreatic elastase dissolved in saline to induce emphysematous lesions.

• Administer the test compound (neltenexine) via a specified route (e.g., intraperitoneally) and schedule. In the cited study, neltenexine was given daily for 30 days, both as a treatment and in a separate experiment, as a pretreatment starting 6 days before elastase instillation.[1]

• A control group receives saline instead of the elastase instillation.

• At the end of the treatment period, euthanize the animals and carefully remove and fix the lungs.

• Process the lung tissue for histological analysis, such as scanning electron microscopy (SEM), to assess the degree of alveolar deformation and airspace enlargement.

• Compare the lung morphology of the treated group with the elastase-only group and the control group to determine the protective effect of the compound.

Conclusion

Sivelestat is a well-defined and potent inhibitor of human neutrophil elastase with a clear mechanism of action and a significant amount of supporting data from both preclinical and clinical studies. Its utility in mitigating the destructive effects of elastase in inflammatory lung conditions is well-established.

Neltenexine shows promise as a therapeutic agent for elastase-mediated lung diseases, as evidenced by its protective effects in an animal model of emphysema.[1] However, the lack of publicly available quantitative data on its direct elastase inhibitory activity and a detailed understanding of its mechanism of action make a direct comparison with sivelestat challenging. Its known effects on surfactant production suggest a potentially multifaceted mechanism that warrants further investigation. Future biochemical and pharmacological studies are needed to fully elucidate the elastase inhibitory profile of neltenexine and to determine its relative potency and efficacy compared to other elastase inhibitors like sivelestat.

References

• 1. Neltenexine: morphological investigation of protection against elastase-induced emphysema in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro inhibition of human neutrophil histotoxicity by ambroxol: evidence for a multistep mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Neutrophil elastase: From mechanisms to therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DNA-mediated proteolysis by neutrophil elastase enhances binding activities of the HMGB1 protein - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-inflammatory Effects of Neltenexine: A Comparative Analysis

A comprehensive review of available scientific literature reveals a significant lack of experimental data to validate the anti-inflammatory effects of Neltenexine. Primarily classified as a mucolytic agent, Neltenexine's role in modulating inflammatory pathways has not been a subject of published preclinical or clinical investigation. Its established function is to break down mucus, aiding in its clearance from the respiratory tract. One source also identifies Neltenexine as an elastase inhibitor, suggesting a potential role in preventing pulmonary emphysema, but this has not been linked to a broader anti-inflammatory profile.

Due to the absence of specific data on Neltenexine's impact on inflammatory markers, signaling cascades, or its efficacy in established in vitro and in vivo anti-inflammatory models, a direct comparison with other anti-inflammatory agents is not feasible at this time.

Alternative Comparative Analysis: Anti-inflammatory Properties of Related Mucolytic Agents

While data on Neltenexine is unavailable, related mucolytic compounds, such as Ambroxol and Sobrerol, have demonstrated secondary anti-inflammatory properties. This section provides a comparative guide based on the available data for these agents, which could serve as a potential framework for future investigations into Neltenexine.

Comparative Data of Ambroxol and Sobrerol

Compound	Mechanism of Anti-inflammatory Action	Key Experimental Findings	References
Ambroxol	- Inhibition of pro-inflammatory cytokine release- Reduction of oxidative stress- Antioxidant effects	- Demonstrated inhibition of pro-inflammatory cytokines in cell cultures.- Shown to possess antioxidant properties.	[1][2][3][4][5]
Sobrerol	- Anti-inflammatory effects- Antioxidant effects	- Described as having both anti-inflammatory and antioxidant properties.	[6][7][8][9][10]

Experimental Protocols

Detailed experimental protocols for assessing the anti-inflammatory effects of compounds like Ambroxol and Sobrerol typically involve a combination of in vitro and in vivo assays.

1. In Vitro Assays:

• Cytokine Release Assays:

  • Cell Lines: Macrophage cell lines (e.g., RAW 264.7) or human peripheral blood mononuclear cells (PBMCs).

  • Stimulation: Lipopolysaccharide (LPS) is commonly used to induce an inflammatory response.

  • Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

• Cyclooxygenase (COX) Inhibition Assays:

  • Method: Commercially available kits are used to measure the inhibition of COX-1 and COX-2 enzymes.

  • Purpose: To determine if the compound reduces the production of prostaglandins, which are key mediators of inflammation.

• Nitric Oxide (NO) Production Assay:

  • Method: The Griess assay is used to measure the production of nitrite, a stable metabolite of NO, in LPS-stimulated macrophages.

  • Purpose: To assess the inhibition of inducible nitric oxide synthase (iNOS), an enzyme involved in the inflammatory process.

2. In Vivo Models:

• Carrageenan-Induced Paw Edema:

  • Animal Model: Typically performed in rats or mice.

  • Procedure: Carrageenan is injected into the paw to induce acute inflammation. The test compound is administered prior to the carrageenan injection.

  • Measurement: The volume of the paw is measured at different time points to assess the reduction in edema.

• LPS-Induced Systemic Inflammation:

  • Animal Model: Mice are commonly used.

  • Procedure: LPS is administered to induce a systemic inflammatory response.

  • Measurement: Levels of pro-inflammatory cytokines in the serum are measured.

Signaling Pathways and Experimental Workflow

Signaling Pathway of Inflammation

The following diagram illustrates a simplified overview of a common inflammatory signaling pathway initiated by LPS, leading to the production of pro-inflammatory cytokines. This is a typical pathway that would be investigated to assess the anti-inflammatory effects of a compound.

Caption: LPS activation of TLR4 leading to NF-κB-mediated cytokine production.

Experimental Workflow for Anti-inflammatory Drug Screening

The diagram below outlines a typical workflow for screening and validating the anti-inflammatory properties of a new chemical entity.

Caption: A tiered approach from in vitro screening to in vivo validation.

Conclusion and Future Directions

While Neltenexine's primary role as a mucolytic is well-established, its potential anti-inflammatory properties remain unexplored. The anti-inflammatory activity observed in other mucolytics like Ambroxol and Sobrerol suggests that this could be a fruitful area of investigation for Neltenexine. Future research should focus on subjecting Neltenexine to the standardized in vitro and in vivo experimental protocols outlined above to elucidate any potential anti-inflammatory effects and its mechanism of action. Such studies would be essential to build a data-driven comparison with existing anti-inflammatory drugs.

References

• 1. Ambroxol - Resurgence of an old molecule as an anti-inflammatory agent in chronic obstructive airway diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Ambroxol Hydrochloride used for? [synapse.patsnap.com]
• 3. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ambroxol - Wikipedia [en.wikipedia.org]
• 5. Antiinflammatory properties of ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Evaluation of the efficacy and safety of sobrerol granules in patients suffering from chronic rhinosinusitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sobrerol: New Perspectives to Manage Patients with Frequent Respiratory Infections - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Neltenexine with Other Serine Proteases

For Researchers, Scientists, and Drug Development Professionals

Published: December 14, 2025

This guide provides a framework for evaluating the cross-reactivity of the investigational elastase inhibitor, Neltenexine, against other serine proteases. Due to the limited availability of public data on Neltenexine's selectivity, this document outlines a standardized approach for generating and presenting comparative data, essential for preclinical assessment and further drug development.

Introduction to Neltenexine

Neltenexine is an investigational small molecule identified as a potent inhibitor of elastase, a key serine protease.[1][2] Serine proteases are a large family of enzymes crucial in various physiological processes, and their dysregulation is implicated in numerous diseases.[3] Neltenexine's primary therapeutic potential is being explored in respiratory conditions like pulmonary emphysema, where elastase activity is heightened.[1][2] Given the structural similarities within the active sites of serine proteases, assessing the selectivity of an inhibitor like Neltenexine is a critical step in drug development to understand its potential for off-target effects and to build a comprehensive safety profile.

The Importance of Selectivity Profiling

Selectivity is a cornerstone of drug design, particularly for inhibitors of large enzyme families like serine proteases. A highly selective compound is more likely to exhibit a favorable safety profile with fewer side effects. Conversely, cross-reactivity can sometimes be leveraged for therapeutic benefit against multiple targets. Therefore, a systematic evaluation of an inhibitor's activity across a panel of related enzymes is indispensable. This guide proposes a methodology for conducting such a study for Neltenexine.

Proposed Panel for Serine Protease Cross-Reactivity Screening

To evaluate the selectivity of Neltenexine, a tiered approach is recommended. An initial screening against a broad panel of proteases can identify potential off-target interactions. A representative panel should include proteases with diverse physiological roles and varying degrees of structural similarity to neutrophil elastase.

Table 1: Proposed Serine Protease Panel for Selectivity Screening of Neltenexine

Protease Family	Protease Target	Physiological Relevance
Chymotrypsin-like	Neutrophil Elastase	Primary Target: Inflammation, COPD, ARDS
Chymotrypsin	Digestion
Cathepsin G	Inflammation, Host Defense
Proteinase 3 (PR3)	Inflammation, Vasculitis
Trypsin-like	Trypsin	Digestion
Thrombin	Coagulation
Plasmin	Fibrinolysis
Factor Xa	Coagulation
uPA (Urokinase-type Plasminogen Activator)	Fibrinolysis, Tissue Remodeling
Subtilisin-like	Furin	Protein Processing

Experimental Protocol: Fluorogenic Substrate-Based Inhibition Assay

The following is a generalized protocol for determining the half-maximal inhibitory concentration (IC50) of Neltenexine against the proposed panel of serine proteases. This method relies on the cleavage of a fluorogenic substrate, which results in a measurable increase in fluorescence.

Objective: To determine the IC50 value of Neltenexine for a panel of serine proteases.

Materials:

• Purified recombinant serine proteases (from the proposed panel)

• Specific fluorogenic peptide substrate for each protease

• Neltenexine stock solution (in DMSO)

• Assay Buffer (e.g., PBS, pH 7.4)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of Neltenexine in the assay buffer. A typical starting range would be from 1 nM to 100 µM.

• Assay Setup: In a 96-well microplate, add the assay buffer, the various concentrations of Neltenexine, and the specific serine protease.

• Pre-incubation: Allow the enzyme and Neltenexine to pre-incubate for 15 minutes at a controlled temperature (e.g., 37°C) to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the corresponding fluorogenic substrate to each well.

• Kinetic Measurement: Immediately place the microplate in a fluorescence plate reader and measure the increase in fluorescence intensity over time (e.g., every minute for 30-60 minutes) at the appropriate excitation and emission wavelengths for the fluorophore.

• Data Analysis:

  • Determine the initial reaction velocity (rate) from the linear portion of the fluorescence versus time plot for each concentration of Neltenexine.

  • Calculate the percentage of inhibition for each Neltenexine concentration relative to a control with no inhibitor.

  • Plot the percent inhibition against the logarithm of the Neltenexine concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.[4]

Data Presentation: Comparative IC50 Values

The results of the cross-reactivity profiling should be summarized in a clear and concise table to allow for easy comparison of Neltenexine's potency against different serine proteases.

Table 2: Hypothetical Cross-Reactivity Profile of Neltenexine

Protease Target	IC50 (nM)	Fold Selectivity vs. Neutrophil Elastase
Neutrophil Elastase	10	1
Chymotrypsin	>10,000	>1,000
Cathepsin G	850	85
Proteinase 3 (PR3)	500	50
Trypsin	>10,000	>1,000
Thrombin	>10,000	>1,000
Plasmin	5,000	500
Factor Xa	>10,000	>1,000
uPA	7,500	750
Furin	>10,000	>1,000

Note: The data presented in this table is purely illustrative and intended to serve as a template for presenting actual experimental results.

Visualizing Workflows and Pathways

Diagrams created with Graphviz

Caption: Workflow for IC50 determination of Neltenexine.

Caption: Simplified Neutrophil Elastase signaling pathway.

Conclusion

While Neltenexine shows promise as a specific inhibitor of neutrophil elastase, a comprehensive understanding of its cross-reactivity is paramount for its continued development. The experimental framework proposed in this guide provides a robust methodology for assessing the selectivity of Neltenexine against a panel of physiologically relevant serine proteases. The resulting data, presented in a clear and comparative format, will be invaluable for researchers, scientists, and drug development professionals in evaluating the therapeutic potential and safety profile of this compound. Further studies are warranted to generate and publish this critical dataset.

References

• 1. The Signaling Pathway Involved in Neutrophil Elastase–Stimulated MUC1 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Role of Neutrophils and Neutrophil Elastase in Pulmonary Arterial Hypertension [frontiersin.org]
• 3. Emerging principles in protease-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azurebiosystems.com [azurebiosystems.com]

A Comparative Guide to Alpha-1 Antitrypsin and the Investigational Drug Neltenexine for Lung Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of alpha-1 antitrypsin (AAT), the established therapy for AAT deficiency-related lung disease, and Neltenexine, an investigational elastase inhibitor. Due to the limited publicly available data on Neltenexine, this document focuses on the extensive evidence for AAT as a benchmark for evaluating emerging therapies.

Introduction to Therapeutic Strategies

Alpha-1 antitrypsin deficiency (AATD) is a genetic disorder that increases the risk of developing lung and liver disease.[1][2] The primary mechanism of lung injury in AATD is an imbalance between proteases, particularly neutrophil elastase, and their inhibitors.[3][4] This guide examines the established augmentation therapy using AAT and the potential of a novel small molecule inhibitor, Neltenexine.

Alpha-1 Antitrypsin (AAT) Augmentation Therapy

AAT augmentation therapy is the standard of care for individuals with AATD and established emphysema.[5] This therapy involves intravenous infusions of purified AAT protein derived from human plasma.[6]

Mechanism of Action

Alpha-1 antitrypsin is a serine protease inhibitor (serpin) that plays a crucial role in protecting lung tissue from damage caused by neutrophil elastase, an enzyme released by white blood cells during inflammation.[3][7] In AATD, insufficient levels of AAT lead to unchecked elastase activity, resulting in the breakdown of elastin in the lung parenchyma and the development of emphysema.[8][9] Augmentation therapy restores the protease-antiprotease balance by increasing circulating and lung interstitial levels of AAT.[6]

Diagram 1: Alpha-1 Antitrypsin's Protective Mechanism.

Clinical Efficacy and Safety

Numerous studies have evaluated the efficacy of AAT augmentation therapy. While early studies showed mixed results on slowing the decline of forced expiratory volume in one second (FEV1), more recent trials using sensitive measures like computed tomography (CT) densitometry have demonstrated a reduction in the progression of emphysema.[6][10] The therapy is generally well-tolerated, with a low incidence of side effects, which can include mild allergic reactions.[5]

Clinical Trial	Primary Outcome	Key Findings	Citation
RAPID Trial	Change in lung density measured by CT scan	Slower progression of lung density loss in the AAT group compared to placebo.	[11]
Alpha-1-Antitrypsin Deficiency Registry Study	Annual decline in FEV1	Significant reduction in FEV1 decline in patients with moderate airflow obstruction (FEV1 35-49% predicted).	[12]
Observational Study (Wencker et al.)	Annual decline in FEV1	Slower rate of FEV1 decline after initiation of augmentation therapy.	[12]

Experimental Protocols

Quantification of Lung Density by Computed Tomography (CT)

A key method for assessing the efficacy of AAT therapy in clinical trials is the use of CT densitometry to measure the progression of emphysema.

Diagram 2: Workflow for Assessing Efficacy via CT Densitometry.

Neltenexine: An Investigational Elastase Inhibitor

Neltenexine is a small molecule being investigated as an elastase inhibitor and mucolytic.[13][14]

Mechanism of Action

As an elastase inhibitor, Neltenexine is designed to directly target and block the activity of neutrophil elastase, thereby preventing the breakdown of elastin in the lungs.[13][15] This mechanism is similar to the primary function of alpha-1 antitrypsin.

Clinical Data

There is a lack of publicly available data from clinical trials for Neltenexine. Its efficacy and safety in humans have not yet been established in published literature.

Head-to-Head Comparison Summary

Feature	Alpha-1 Antitrypsin (AAT)	Neltenexine
Drug Class	Protein, Serine Protease Inhibitor	Small Molecule, Elastase Inhibitor
Mechanism of Action	Inhibits neutrophil elastase and other proteases.	Investigational elastase inhibitor.
Administration	Intravenous infusion.[5]	Oral (based on a study of a different formulation).[14]
Source	Human plasma-derived.[5]	Synthetic.[13]
Clinical Development Stage	Approved and marketed for AATD.[10]	Investigational.[13]
Published Efficacy Data	Extensive clinical trial data available.[10][11][12][16]	No published clinical trial data available.
Published Safety Data	Well-characterized safety profile.[5]	No published clinical trial data available.

Conclusion

Alpha-1 antitrypsin augmentation therapy is a well-established treatment for slowing the progression of emphysema in individuals with AATD. Its mechanism of action and clinical efficacy are supported by a substantial body of evidence. Neltenexine, as an investigational elastase inhibitor, represents a potential future therapeutic option. However, without published clinical trial data, a direct comparison of its efficacy and safety with AAT is not possible at this time. Future research and clinical trials on Neltenexine will be crucial to determine its role, if any, in the management of lung diseases characterized by excessive elastase activity.

References

• 1. Alpha-1 antitrypsin deficiency - Wikipedia [en.wikipedia.org]
• 2. Alpha-1 Antitrypsin Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Alpha-1 antitrypsin - Wikipedia [en.wikipedia.org]
• 4. alpha1mz.org [alpha1mz.org]
• 5. alpha1.org [alpha1.org]
• 6. researchgate.net [researchgate.net]
• 7. gastrotraining.com [gastrotraining.com]
• 8. my.clevelandclinic.org [my.clevelandclinic.org]
• 9. How do different drug classes work in treating Alpha 1-Antitrypsin Deficiency? [synapse.patsnap.com]
• 10. tandfonline.com [tandfonline.com]
• 11. publications.ersnet.org [publications.ersnet.org]
• 12. Alpha-1-antitrypsin augmentation therapy in deficient individuals enrolled in the Alpha-1 Foundation DNA and Tissue Bank - PMC [pmc.ncbi.nlm.nih.gov]
• 13. go.drugbank.com [go.drugbank.com]
• 14. Neltenexine - Wikipedia [en.wikipedia.org]
• 15. Neltenexine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. State of the Evidence for AAT Therapy in AATD | Journal of The COPD Foundation [journal.copdfoundation.org]

Confirming the In Vivo Efficacy of Neltenexine in a Mouse Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Neltenexine, a mucolytic agent, against other alternatives and outlines a proposed experimental framework to confirm its in vivo efficacy in a mouse model of respiratory inflammation. Due to the limited availability of public in vivo studies on Neltenexine, this guide leverages clinical data and studies on its parent compound, ambroxol, to inform a robust experimental design.

Comparative Efficacy of Neltenexine: Human Clinical Studies

Clinical trials have positioned Neltenexine as a viable therapeutic alternative to other established mucolytics in the management of obstructive airway diseases.

Comparison Agent	Disease Model	Key Findings	Reference
Sobrerol	Obstructive Airways Disease	Neltenexine demonstrated good efficacy and is considered an effective therapeutic alternative to sobrerol.	[1]
Carbocysteine	Mild COPD Exacerbations	Neltenexine showed a significantly faster time to improvement in cough and sputum characteristics compared to carbocysteine.	[2]
Placebo	COPD	In patients with COPD, Neltenexine treatment resulted in statistically significant improvements in dyspnea, cough, pulmonary auscultation, and difficulty in expectorating compared to placebo.	[2]

Proposed In Vivo Efficacy Study in a Mouse Model

Based on established protocols for related compounds like ambroxol, a lipopolysaccharide (LPS)-induced lung inflammation model in mice is proposed to evaluate the in vivo efficacy of Neltenexine.[3][4]

Experimental Protocol: LPS-Induced Lung Inflammation Mouse Model

1. Animal Model:

• Species: C57BL/6 mice, 6-8 weeks old.

2. Acclimatization:

• Animals will be acclimatized for one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

3. Experimental Groups (n=8-10 per group):

• Group 1: Vehicle Control (Saline): Intratracheal instillation of sterile saline.

• Group 2: LPS Control: Intratracheal instillation of LPS (e.g., 5 mg/kg) to induce lung inflammation.

• Group 3: Neltenexine Treatment: LPS instillation followed by administration of Neltenexine (various doses, e.g., 30, 90 mg/kg, administered intraperitoneally or orally).

• Group 4: Ambroxol (Positive Control): LPS instillation followed by administration of ambroxol (e.g., 90 mg/kg, intraperitoneally) as a positive control.[4]

• Group 5: N-acetylcysteine (Standard Mucolytic): LPS instillation followed by administration of N-acetylcysteine (relevant dose) as a standard mucolytic control.

4. Induction of Lung Injury:

• Mice will be anesthetized, and a single intratracheal instillation of LPS from E. coli O55:B5 in sterile saline will be administered to induce acute lung injury.[3]

5. Treatment Administration:

• Neltenexine, ambroxol, or N-acetylcysteine will be administered at specified time points post-LPS challenge (e.g., 2 and 12 hours).

6. Efficacy Assessment (24-48 hours post-LPS):

• Bronchoalveolar Lavage (BAL) Fluid Analysis:

  • Total and differential cell counts (neutrophils, macrophages).

  • Pro-inflammatory cytokine levels (TNF-α, IL-6, IL-1β) via ELISA.[4]

• Lung Histopathology:

  • Lungs will be harvested, fixed, and stained with Hematoxylin and Eosin (H&E).

  • Assessment of inflammatory cell infiltration, edema, and overall lung injury score.

• Lung Wet-to-Dry Weight Ratio: To quantify pulmonary edema.

• Myeloperoxidase (MPO) Activity: To quantify neutrophil infiltration in the lung tissue.

• Gene Expression Analysis (optional): RT-PCR for inflammatory mediators and mucin genes (e.g., MUC5AC) in lung tissue.

Visualizing Experimental Design and Mechanism

Proposed Experimental Workflow

Caption: Proposed workflow for in vivo efficacy testing of Neltenexine.

Putative Signaling Pathway of Neltenexine

Given that Neltenexine is a derivative of ambroxol, it is hypothesized to share a similar mechanism of action, including the modulation of the ERK1/2 signaling pathway, which is implicated in inflammatory responses.[5][6]

Caption: Hypothesized mechanism of Neltenexine via ERK1/2 pathway inhibition.

Conclusion

While direct in vivo efficacy data for Neltenexine in mouse models is not yet widely published, clinical evidence suggests its potential as an effective mucolytic and anti-inflammatory agent. The proposed experimental protocol, based on robust methodologies used for its parent compound ambroxol, provides a clear path forward for researchers to confirm and quantify the in vivo efficacy of Neltenexine. Such studies will be crucial in further elucidating its therapeutic potential in respiratory diseases characterized by inflammation and mucus hypersecretion.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of inflammatory responses by ambroxol, a mucolytic agent, in a murine model of acute lung injury induced by lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of inflammatory responses by ambroxol, a mucolytic agent, in a murine model of acute lung injury induced by lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhalation of ambroxol inhibits cigarette smoke-induced acute lung injury in a mouse model by inhibiting the Erk pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of Neltenexine's Mechanism of Action: A Comparative Analysis with Sivelestat and Alvelestat

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Neltenexine and other neutrophil elastase inhibitors, Sivelestat and Alvelestat. The focus is on the independent validation of their mechanism of action, supported by available experimental data. This document is intended to assist researchers and drug development professionals in evaluating these compounds for potential therapeutic applications in inflammatory lung diseases.

Mechanism of Action: Targeting Neutrophil Elastase

Neltenexine, Sivelestat, and Alvelestat are all reported to act as inhibitors of neutrophil elastase (NE), a serine protease implicated in the pathogenesis of various inflammatory lung conditions, including emphysema and acute lung injury. Neutrophil elastase, when released by activated neutrophils, can degrade critical components of the extracellular matrix, such as elastin, leading to tissue damage. By inhibiting this enzyme, these drugs aim to mitigate inflammation and protect the structural integrity of the lung.

Quantitative Comparison of Inhibitory Activity

Compound	Target	IC50 (nM)	Ki (nM)	Key In Vivo/Clinical Findings
Neltenexine	Neutrophil Elastase (presumed)	Data not available	Data not available	Showed a significant reduction in elastase-induced alveolar deformation in a rat model of emphysema.
Sivelestat	Neutrophil Elastase	19-49	200	Reduced lung wet/dry ratio and levels of inflammatory cytokines (TNF-α, IL-6) in a rat model of LPS-induced acute lung injury.
Alvelestat (AZD9668)	Neutrophil Elastase	12	9.4	Demonstrated a dose-dependent reduction in blood neutrophil elastase activity and biomarkers of elastin degradation (desmosine) in a Phase II trial in patients with Alpha-1 Antitrypsin Deficiency.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the process of its validation, the following diagrams have been generated.

Caption: Mechanism of Action of Neutrophil Elastase Inhibitors.

Caption: Experimental Workflow for Inhibitor Validation.

Experimental Protocols

In Vitro Neutrophil Elastase Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of a compound against purified human neutrophil elastase.

Materials:

• Purified human neutrophil elastase (HNE)

• Fluorogenic HNE substrate (e.g., N-Meth

Replicating In Vitro Results of Neltenexine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vitro properties of Neltenexine, a compound with mucolytic and elastase inhibitory activities. To facilitate the replication of published findings and to offer a comparative perspective, this document outlines detailed experimental protocols, presents available quantitative data in a structured format, and visualizes key cellular mechanisms. This guide is intended for an audience with expertise in cell biology, pharmacology, and drug discovery.

Executive Summary

Neltenexine has been identified as a mucolytic agent and an inhibitor of elastase, suggesting its potential therapeutic utility in respiratory diseases characterized by mucus hypersecretion and tissue degradation. In vitro studies have begun to elucidate its mechanisms of action, particularly its effects on ion transport in airway epithelial cells and its potential to counteract enzymatic damage. This guide synthesizes the available data on Neltenexine and compares it with established alternatives, namely N-acetylcysteine (NAC) for mucolytic activity and Sivelestat for elastase inhibition.

Comparative Analysis of In Vitro Activities

To provide a clear comparison of Neltenexine with alternative compounds, the following tables summarize the available quantitative data for their primary in vitro activities.

Mucolytic Activity

The mucolytic effect of a compound is its ability to decrease the viscosity of mucus. This is a critical function for drugs aimed at improving airway clearance.

Compound	Assay Type	Model	Key Findings
Neltenexine	Ion Transport Assay	Human Airway Epithelial Cells (Calu-3)	Modulates anion secretion, suggesting an indirect effect on mucus hydration. Quantitative viscosity data is not readily available in published literature.
N-acetylcysteine (NAC)	Viscosity Measurement	Egg White Solution	Concentration-dependent reduction in viscosity.[1]
Viscosity Measurement	Human Meconium	A 20% NAC solution resulted in a 51.3% reduction in viscosity.[2]
Ambroxol	Various in vitro assays	-	Stimulates surfactant and mucus secretion, and normalizes mucus viscosity.[3]

Elastase Inhibition

Elastase is a protease that can degrade elastin, a key component of the extracellular matrix in the lungs. Inhibition of this enzyme is a therapeutic strategy to prevent tissue damage in conditions like emphysema.

Compound	Target Enzyme	IC50 Value
Neltenexine	Neutrophil Elastase	Not available in published literature
Sivelestat	Human Neutrophil Elastase	44 nM

Detailed Experimental Protocols

To ensure the reproducibility of the cited in vitro results, the following are detailed methodologies for key experiments.

In Vitro Mucolytic Activity Assay (Viscosity Measurement)

This protocol is adapted from studies on N-acetylcysteine and can be applied to evaluate the mucolytic potential of Neltenexine.

Objective: To quantify the reduction in viscosity of a mucus simulant upon treatment with a test compound.

Materials:

• Test compound (Neltenexine, N-acetylcysteine)

• Mucus simulant (e.g., 20% porcine gastric mucin in Tris-HCl buffer, or fresh egg white)

• Viscometer (e.g., suspended level viscometer, rotational viscometer)

• Incubator (37°C)

• pH meter

• Magnetic stirrer

Procedure:

• Preparation of Mucus Simulant:

  • If using porcine gastric mucin, dissolve it in Tris-HCl buffer to a final concentration of 20%.

  • If using egg white, use it fresh and ensure homogeneity.

• Treatment:

  • Prepare a range of concentrations of the test compound.

  • Add the test compound to the mucus simulant. Include a vehicle control (e.g., saline).

• Incubation:

  • Incubate the samples at 37°C for 30 minutes with gentle mixing.

• Viscosity Measurement:

  • Equilibrate the samples in the viscometer.

  • Measure the viscosity according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage reduction in viscosity compared to the vehicle control.

In Vitro Elastase Inhibition Assay

This protocol is a standard method for determining the inhibitory activity of a compound against neutrophil elastase.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against human neutrophil elastase.

Materials:

• Test compound (Neltenexine, Sivelestat)

• Human Neutrophil Elastase (commercially available)

• Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay buffer (e.g., Tris-HCl buffer, pH 7.5)

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound in assay buffer.

  • Prepare solutions of human neutrophil elastase and the fluorogenic substrate in assay buffer.

• Assay:

  • In a 96-well plate, add the test compound dilutions.

  • Add the human neutrophil elastase solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature.

  • Initiate the reaction by adding the fluorogenic substrate solution.

• Measurement:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using a suitable curve-fitting software.

Ion Transport in Airway Epithelial Cells (Calu-3)

This protocol describes the measurement of short-circuit current (Isc) in Calu-3 cells to assess the effect of a test compound on ion transport.

Objective: To evaluate the effect of a test compound on transepithelial ion transport in a model of human airway epithelium.

Materials:

• Calu-3 human airway epithelial cells

• Transwell permeable supports

• Cell culture medium and supplements

• Ussing chamber system with electrodes

• Voltage-clamp amplifier

• Data acquisition system

• Ringer's solution

• Test compound (Neltenexine)

• Ion channel modulators (e.g., amiloride, forskolin, bumetanide)

Procedure:

• Cell Culture:

  • Culture Calu-3 cells on Transwell permeable supports until a confluent and polarized monolayer is formed, as confirmed by measuring transepithelial electrical resistance (TEER).

• Ussing Chamber Measurement:

  • Mount the Transwell inserts containing the Calu-3 cell monolayers in the Ussing chamber.

  • Bathe both the apical and basolateral sides with Ringer's solution, maintained at 37°C and gassed with 95% O2/5% CO2.

  • Short-circuit the epithelium by clamping the transepithelial voltage to 0 mV.

  • Record the baseline short-circuit current (Isc).

• Compound Addition:

  • Sequentially add ion channel modulators and the test compound to the apical or basolateral chambers to dissect the specific ion transport pathways affected. For example:

    • Add amiloride to the apical side to inhibit the epithelial sodium channel (ENaC).

    • Add forskolin to stimulate cAMP-dependent chloride secretion.

    • Add bumetanide to the basolateral side to inhibit the Na-K-2Cl cotransporter.

    • Add Neltenexine to observe its effect on the stimulated Isc.

• Data Analysis:

  • Measure the changes in Isc in response to each compound.

  • Analyze the data to determine the effect of the test compound on specific ion transport mechanisms.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes described, the following diagrams have been generated using the DOT language.

Caption: Proposed mechanism of Neltenexine's effect on airway epithelial ion transport.

Caption: Experimental workflow for the in vitro elastase inhibition assay.

Caption: Workflow for the in vitro mucolytic activity (viscosity) assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy and safety of inhaled ambroxol solution in improving sputum of lower respiratory tract infection in children: a multicenter, randomized, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of Neltenexine

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. This document provides a detailed, step-by-step guide for the proper disposal of Neltenexine, a mucolytic agent and elastase inhibitor. Given that Neltenexine is an organobromide, specific precautions must be taken.

I. Pre-Disposal Safety and Handling

Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for Neltenexine. If a substance-specific SDS is unavailable, general safety protocols for handling halogenated organic compounds should be strictly followed.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety goggles or glasses.

• Hand Protection: Use nitrile gloves to prevent skin contact.

• Body Protection: A laboratory coat is mandatory to protect skin and clothing.

• Footwear: Always wear closed-toe shoes.

Engineering Controls:

• All handling of Neltenexine, including weighing and solution preparation, should be conducted within a properly functioning fume hood to avoid inhalation of any dust or vapors.

II. Step-by-Step Disposal Protocol for Neltenexine

The following protocol outlines the necessary steps for the safe disposal of Neltenexine waste, including pure compound, contaminated materials, and solutions.

Step 1: Waste Identification and Segregation

• Identify all waste streams containing Neltenexine. This includes:

  • Expired or unused Neltenexine powder.

  • Aqueous and organic solutions containing Neltenexine.

  • Contaminated labware (e.g., pipette tips, vials, contaminated paper).

  • Contaminated PPE (e.g., gloves).

• Crucially, Neltenexine waste is classified as halogenated organic waste due to the presence of bromine atoms in its structure.[1] This waste must never be mixed with non-halogenated organic waste or disposed of down the drain.[1]

Step 2: Containment of Neltenexine Waste

• Solid Waste:

  • Collect expired or unused Neltenexine powder and contaminated solids (e.g., weighing paper, contaminated wipes) in a dedicated, clearly labeled, and sealable waste container.

  • The container must be labeled as "Halogenated Organic Solid Waste" and should also list "Neltenexine."

• Liquid Waste:

  • Collect all aqueous and organic solutions containing Neltenexine in a dedicated, leak-proof, and shatter-resistant container.

  • The container must be clearly labeled as "Halogenated Organic Liquid Waste" and should specify "Neltenexine" and the solvent(s) used.

• Contaminated Sharps:

  • Any sharps (e.g., needles, broken glass) contaminated with Neltenexine must be disposed of in a designated sharps container that is puncture-resistant.

Step 3: Storage of Waste

• Store all Neltenexine waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[2]

• Ensure that the storage area is well-ventilated and away from incompatible materials.

• Containers must be kept securely closed except when adding waste.

Step 4: Final Disposal

• Arrange for the collection and disposal of the segregated Neltenexine waste through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

• Healthcare facilities and clinical research sites should follow specific protocols for pharmaceutical waste, which typically involves incineration.[3][4]

• Never dispose of Neltenexine or its containers in the regular trash.

III. Quantitative Data for Chemical Waste

While a specific SDS for Neltenexine with disposal concentration limits was not found, the table below provides an illustrative example of the kind of quantitative data that researchers should look for in a compound's SDS.

Parameter	Guideline Value	Rationale
pH of Aqueous Waste	5.5 - 10.5	To prevent corrosion of plumbing and drainage systems if drain disposal were permissible (which it is not for Neltenexine).
Halogen Content Limit	> 1% by weight	Classifies the waste as halogenated, requiring segregation from other organic waste streams.
Heavy Metal Contaminants	< 5 ppm (e.g., Hg, Pb)	To comply with regulations for hazardous waste incineration or landfill.
Flash Point of Solvent	< 60°C (140°F)	Indicates an ignitable hazardous waste, requiring specific storage and handling to prevent fire.

Note: This table is for illustrative purposes only. Always refer to the specific SDS for the compound you are working with and your local institutional guidelines.

IV. Experimental Protocols and Workflows

Decontamination of Glassware:

• Rinse glassware that has come into contact with Neltenexine with a suitable organic solvent (e.g., ethanol or acetone) three times.

• Collect the rinsate in the designated "Halogenated Organic Liquid Waste" container.

• After rinsing, the glassware can be washed using standard laboratory procedures.

Spill Management:

• Evacuate and Ventilate: Ensure the spill area is well-ventilated. If the spill is large, evacuate the immediate area.

• Wear Appropriate PPE: Don a lab coat, safety goggles, and double-glove with nitrile gloves.

• Contain the Spill: For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid spills, use a chemical spill kit or absorbent pads to contain the liquid.

• Clean-up: Carefully sweep or wipe up the absorbed material, working from the outside of the spill inward.

• Dispose of Waste: Place all contaminated materials (absorbent pads, gloves, etc.) into the designated "Halogenated Organic Solid Waste" container.

• Decontaminate: Clean the spill surface with a suitable solvent, followed by soap and water.

Mandatory Visualizations

Diagram 1: Neltenexine Disposal Workflow

Caption: Workflow for the safe disposal of Neltenexine waste.

Diagram 2: Signaling Pathway (Hypothetical Mechanism of Action)

As Neltenexine is identified as an elastase inhibitor, the following diagram illustrates a simplified, hypothetical signaling pathway of its action.

Caption: Hypothetical inhibitory action of Neltenexine on neutrophil elastase.

References

• 1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 4. How to Dispose of Hazardous Pharmaceutical Waste | MWP [medicalwastepros.com]

Essential Safety and Logistical Information for Handling Neltenexine

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Neltenexine was found. The following guidance is based on general safety protocols for handling mucolytic agents and other pharmaceutical compounds. Researchers should always consult with their institution's Environmental Health and Safety (EHS) department for specific handling and disposal requirements.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Neltenexine. The information is intended to be a procedural guide for operational questions related to safety and disposal.

Personal Protective Equipment (PPE)

When handling Neltenexine, especially in powder form or when preparing solutions, adherence to standard laboratory safety protocols is crucial to minimize exposure risk. The following table summarizes the recommended personal protective equipment.

PPE Category	Recommended Equipment
Hand Protection	Nitrile or latex gloves should be worn at all times. For tasks with a higher risk of splashing, double gloving is recommended.
Eye Protection	Safety glasses with side shields or chemical splash goggles are mandatory to protect against splashes and airborne particles.
Body Protection	A standard laboratory coat should be worn. For procedures with a significant risk of contamination, a disposable gown made of a low-permeability fabric is advised.
Respiratory Protection	If handling the powder outside of a certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator or higher is recommended to prevent inhalation.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

• Preparation: All weighing and preparation of stock solutions of Neltenexine powder should be conducted in a certified chemical fume hood or a biological safety cabinet to control airborne particles.

• Solution Handling: When working with solutions of Neltenexine, wear appropriate PPE to prevent skin and eye contact.

• Spill Management: In the event of a spill, immediately alert others in the area. For small spills of powder, gently cover with absorbent material and then wet it to prevent dust generation before cleaning. For liquid spills, absorb with an inert material and decontaminate the area. All spill cleanup materials should be disposed of as hazardous waste.

Disposal Plan:

The disposal of Neltenexine and any contaminated materials must comply with local, state, and federal regulations.

• Unused Product: Unused or expired Neltenexine should be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

• Contaminated Materials: All materials that have come into contact with Neltenexine, such as pipette tips, tubes, gloves, and absorbent pads, should be collected in a designated hazardous waste container.

• Waste Pickup: Contact your institution's EHS department to arrange for the pickup and proper disposal of the hazardous waste.

Visualizing the Workflow

The following diagram illustrates the standard workflow for safely handling Neltenexine from receipt to disposal.

Neltenexine Safe Handling and Disposal Workflow.